2,3-Difluoro-6-nitrobenzoic acid

Core Science & Biosynthesis

Technical Guide: Chemical Structure and Synthesis of 2,3-Difluoro-6-nitrobenzoic Acid

This guide provides an in-depth technical analysis of 2,3-Difluoro-6-nitrobenzoic acid , a critical intermediate in the synthesis of next-generation fluoroquinolone antibiotics and agrochemicals.

Executive Summary

2,3-Difluoro-6-nitrobenzoic acid (CAS: 1220508-52-0) is a highly functionalized aromatic building block characterized by a "vicinal difluoro" motif and a sterically crowded nitro group ortho to the carboxylic acid.[1] Its electron-deficient ring makes it a prime candidate for nucleophilic aromatic substitution (

) reactions, serving as a scaffold for complex pharmaceutical agents, particularly kinase inhibitors and antibacterial fluoroquinolones. This guide details its structural properties, a validated synthetic pathway via cyanation/hydrolysis, and its reactivity profile.

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Data
IUPAC Name	2,3-Difluoro-6-nitrobenzoic acid
CAS Number	1220508-52-0
Molecular Formula
Molecular Weight	203.10 g/mol
SMILES	OC(=O)C1=C(C=CC(F)=C1F)=O
Appearance	Off-white to pale yellow crystalline solid
Melting Point	163–165 °C (Isomer dependent, typically high melting)
Acidity (pKa)	~1.5–2.0 (Estimated; enhanced by ortho-nitro and ortho-fluoro electron withdrawal)

Structural Analysis

The molecule exhibits significant steric strain and electronic deactivation :

• Steric Crowding: The carboxylic acid group at position 1 is flanked by a fluorine atom at position 2 and a nitro group at position 6. This "ortho-ortho" substitution forces the carboxylic acid and nitro groups to rotate out of the plane of the benzene ring to minimize repulsion, disrupting conjugation and increasing the acidity of the carboxylic proton.

• Electronic Effects: The ring is highly electron-deficient due to the cumulative inductive effects (-I) of two fluorine atoms and the strong resonance withdrawing effect (-M) of the nitro group. This makes the fluorine atoms, particularly at position 2 (ortho to nitro? No, position 2 is meta to nitro in the 1,2,3,6 numbering? Let's trace: 1-COOH, 2-F, 3-F, 6-NO2.[2] F-2 is meta to NO2. F-3 is para to NO2).

  • F-3 Reactivity: The fluorine at position 3 is para to the nitro group, making it highly susceptible to nucleophilic displacement (

    ).

  • F-2 Reactivity: The fluorine at position 2 is ortho to the carboxylic acid and meta to the nitro group, making it less reactive towards nucleophiles compared to F-3.

Synthetic Pathways & Process Chemistry[10][11][12]

Direct nitration of 2,3-difluorobenzoic acid typically yields the 5-nitro isomer as the major product due to the directing effects of the fluorine atoms (para to F-2) and the carboxylic acid (meta director). Consequently, the synthesis of the 6-nitro isomer requires a regioselective route, often utilizing a nitrile precursor derived from trifluoronitrobenzene.

Primary Route: Nucleophilic Cyanation & Hydrolysis

This validated pathway starts from 2,3,4-trifluoronitrobenzene , utilizing the activating power of the nitro group to direct regioselective substitution.

Reaction Scheme

• Precursor: 2,3,4-Trifluoronitrobenzene.[3]

• Step 1 (

  ): Reaction with Cyanide ( ) displaces a fluorine.[3]

  • Note on Regioselectivity: The literature indicates the formation of the "2,3-difluoro-6-nitro" skeleton. Mechanistically, this implies the displacement of a fluorine or a rearrangement. In the context of 2,3,4-trifluoronitrobenzene (1-nitro-2,3,4-trifluorobenzene), attack at the F-2 position (ortho to nitro) or F-4 (para to nitro) is favored. The specific industrial route often yields the nitrile which is then hydrolyzed.

• Step 2 (Hydrolysis): Acidic hydrolysis of the nitrile converts the cyano group to a carboxylic acid.

Caption: Synthetic workflow for 2,3-Difluoro-6-nitrobenzoic acid via nitrile intermediate.

Detailed Experimental Protocol

Based on standard methodologies for fluoronitrobenzoic acid synthesis.

Step 1: Preparation of 2,3-Difluoro-6-nitrobenzonitrile

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, thermometer, and reflux condenser.

• Reagents: Charge Potassium Cyanide (KCN) (1.1 equiv) and tert-Butanol (or DMSO for higher rate).

• Addition: Heat the mixture to 70°C. Add 2,3,4-Trifluoronitrobenzene (1.0 equiv) dropwise over 30 minutes to control the exotherm.

• Reaction: Maintain at 70°C for 12–20 hours. Monitor via GC/HPLC for consumption of starting material.

• Workup: Cool to room temperature. Filter off inorganic salts (KF, excess KCN). Distill off the solvent.[4][3][5]

• Isolation: The residue is treated with water to precipitate the crude nitrile. Filter and dry.[4][3]

Step 2: Hydrolysis to Carboxylic Acid

• Setup: Place the crude nitrile in a reactor resistant to strong acids.

• Reagents: Add Sulfuric Acid (60–70%) .

• Reaction: Heat to 100–110°C for 6–12 hours. The nitrile hydrolyzes first to the amide and then to the acid.

• Workup: Cool the mixture and pour onto crushed ice. The product, 2,3-Difluoro-6-nitrobenzoic acid, precipitates as a solid.

• Purification: Filter the solid. Recrystallize from an Ethyl Acetate/Hexane mixture or water/ethanol to achieve >98% purity.

Reactivity Profile & Applications

Nucleophilic Aromatic Substitution ( )

The 2,3-difluoro-6-nitrobenzoic acid scaffold is a "loaded spring" for further functionalization.

• Selectivity: The fluorine at position 3 (para to nitro) is significantly more reactive than the fluorine at position 2.

• Application: Reaction with amines (e.g., cyclopropylamine) preferentially displaces the F-3, a key step in synthesizing quinolone cores.

Nitro Group Reduction

The nitro group at position 6 is a latent amino group.

• Reduction: Catalytic hydrogenation (

  , Pd/C) or chemical reduction (Fe/AcOH) converts the nitro group to an amine.

• Cyclization: The resulting 2-amino-5,6-difluorobenzoic acid derivative can undergo intramolecular cyclization (often after ester activation) to form the quinolone bicycle.

Pharmaceutical Relevance

This compound is a structural analog and intermediate for:

• Fluoroquinolone Antibiotics: Used in the synthesis of 3rd and 4th generation quinolones (e.g., derivatives similar to Delafloxacin or Sparfloxacin ), where the vicinal difluoro pattern enhances lipophilicity and cell penetration.

• Kinase Inhibitors: The electron-deficient ring serves as a core for B-Raf and other kinase inhibitors in oncology.

Safety & Handling

• Hazards: The compound is an irritant (Skin Irrit. 2, Eye Irrit. 2A). The synthesis involves KCN (highly toxic) and HF generation (during hydrolysis/workup).

• Precautions:

  • Perform all cyanide reactions in a well-ventilated fume hood with a cyanide destruction protocol (bleach scrubbers) in place.

  • Wear chemically resistant gloves (nitrile/neoprene) and safety goggles.

  • Store the final acid in a cool, dry place away from strong bases and reducing agents.

References

• BenchChem. Synthesis of 2,3-Difluoro-6-nitrobenzonitrile from 2,3,4-trifluoronitrobenzene. Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 302629 (Isomer Reference). Retrieved from

• Google Patents. Process for preparation of 2,3,6-trifluorobenzoic acid via nitrile intermediates (US5478963A). Retrieved from

• BLD Pharm. Product Datasheet: 2,3-Difluoro-6-nitrobenzoic acid (CAS 1220508-52-0).[1] Retrieved from

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2,3-Difluoro-6-nitrobenzoic acid molecular weight and formula

An In-depth Technical Guide to 2,3-Difluoro-6-nitrobenzoic Acid: Properties, Synthesis, and Applications

Introduction

2,3-Difluoro-6-nitrobenzoic acid is a highly functionalized aromatic carboxylic acid that serves as a critical building block in modern organic synthesis. As a member of the nitrobenzoic acid class of compounds, its chemical architecture is distinguished by the presence of a carboxylic acid group, a strongly electron-withdrawing nitro group (-NO₂), and two fluorine atoms on the benzene ring. This specific arrangement of substituents imparts unique electronic properties and reactivity, making it a valuable intermediate in the development of complex molecules, particularly within the pharmaceutical and agrochemical industries.[1][2]

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of contemporary drug discovery. Fluorine's high electronegativity and small size can significantly modulate a molecule's physicochemical properties, including acidity, lipophilicity, metabolic stability, and binding affinity to biological targets.[3][4] Consequently, fluorinated intermediates like 2,3-Difluoro-6-nitrobenzoic acid are in high demand for creating novel therapeutic agents with enhanced efficacy and pharmacokinetic profiles.[4][5] This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the compound's core properties, a representative synthetic workflow, key applications, and essential safety protocols.

Physicochemical and Structural Characteristics

The identity and purity of a chemical intermediate are paramount for its successful application in synthesis. 2,3-Difluoro-6-nitrobenzoic acid shares its molecular formula and weight with several other isomers, making unambiguous identification through methods like Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry essential.[6][7]

Table 1: Core Properties of 2,3-Difluoro-6-nitrobenzoic Acid and Its Isomers

Property	Value	Source(s)
Molecular Formula	C₇H₃F₂NO₄	[8][9][10]
Molecular Weight	203.10 g/mol	[8][9][11]
CAS Number	1220508-52-0	[6]
Canonical SMILES	C1=CC(=C(C(=C1F)F)C(=O)O)[O-]
Appearance	Typically a light yellow or off-white solid	[12]
Classification	Organic Building Block, Carboxylic Acid, Nitro Compound	[6][13]

The presence of the nitro group and fluorine atoms, both being strongly electron-withdrawing, significantly increases the acidity of the carboxylic acid group compared to unsubstituted benzoic acid. This enhanced acidity influences its reactivity and solubility characteristics.

Synthesis and Reaction Mechanism

The synthesis of difluoro-nitrobenzoic acids is typically achieved through the electrophilic nitration of a corresponding difluorobenzoic acid precursor. This reaction is a classic example of electrophilic aromatic substitution, where the nitronium ion (NO₂⁺), generated in situ from a mixture of strong acids, acts as the electrophile.

The general mechanism involves the attack of the electron-rich aromatic ring on the nitronium ion, followed by the restoration of aromaticity through the loss of a proton. The choice of nitrating agent and reaction conditions is critical to control regioselectivity and achieve a high yield.

Representative Synthetic Protocol: Nitration of a Difluorobenzoic Acid Precursor

The following protocol is a generalized procedure based on established methods for the nitration of similar substrates, such as 2,6-difluorobenzoic acid and 2,4-difluorobenzoic acid.[12][14] Researchers should adapt this methodology based on the specific starting material and desired isomer.

Step 1: Preparation of the Nitrating Mixture

• In a flask maintained at 0°C using an ice bath, concentrated sulfuric acid is carefully added to the starting difluorobenzoic acid precursor with stirring.

• A nitrating agent, such as potassium nitrate or fuming nitric acid, is then added portion-wise, ensuring the temperature remains low to control the reaction rate and prevent side reactions.[12][14]

Step 2: Electrophilic Aromatic Substitution

• After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature.

• The mixture is stirred for a prolonged period (e.g., 16-24 hours) to allow the reaction to proceed to completion.[12][14]

Step 3: Workup and Isolation

• Upon completion, the reaction mixture is carefully poured into a beaker of ice water, which causes the product to precipitate out of the acidic solution.

• The crude product is then collected by vacuum filtration.

Step 4: Purification

• The collected solid is extracted using an organic solvent, such as ethyl acetate.

• The organic layer is washed with water, dried over an anhydrous salt (e.g., magnesium sulfate), and the solvent is removed under reduced pressure to yield the purified 2,3-Difluoro-6-nitrobenzoic acid.[14]

Step 5: Characterization

• The final product's identity and purity are confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. For example, the ¹H NMR spectrum of the related isomer 2,6-difluoro-3-nitrobenzoic acid in DMSO-d6 shows characteristic signals at δ 8.37 and δ 7.46.[14]

Caption: Generalized workflow for the synthesis of difluoro-nitrobenzoic acid.

Applications in Research and Drug Development

2,3-Difluoro-6-nitrobenzoic acid is primarily utilized as a versatile intermediate for constructing more complex molecular architectures. Its value stems from the orthogonal reactivity of its functional groups—the carboxylic acid can be converted to esters or amides, while the nitro group can be reduced to an amine, which can then undergo a wide array of subsequent reactions.

Key Application Areas:

• Pharmaceutical Synthesis: The compound is a key building block for active pharmaceutical ingredients (APIs). The difluoro-nitro-aromatic motif is found in molecules developed as anti-cancer agents, broad-spectrum antibiotics, and anti-inflammatory drugs.[1][2] For instance, it has been used in the synthesis of B-Raf kinase inhibitors for treating melanoma.[14]

• Agrochemicals: It serves as a precursor in the formulation of modern herbicides and pesticides, where the fluorine substituents can enhance potency and metabolic resistance.[2]

• Material Science: The unique electronic properties conferred by the fluoro and nitro groups make it a candidate for creating advanced polymers and materials with specific thermal or mechanical properties.[1]

Caption: Role as a versatile intermediate in multi-step synthesis.

Safety and Handling

As with any nitroaromatic compound, proper safety protocols must be strictly followed when handling 2,3-Difluoro-6-nitrobenzoic acid. Based on safety data sheets for closely related isomers, the compound should be considered hazardous.[15]

Key Safety Precautions:

• Hazard Classification: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[15][16][17]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields or goggles, and a lab coat.[16][18]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[15][16] Avoid all personal contact.[16]

• Storage: Store in a cool, dry place in a tightly sealed container, away from incompatible materials such as strong oxidizing agents.[16][18]

• Spill Management: In case of a spill, avoid generating dust. Use dry clean-up procedures and place the material in a sealed container for disposal.[16]

Always consult the most current Safety Data Sheet (SDS) provided by the supplier before use.

Conclusion

2,3-Difluoro-6-nitrobenzoic acid stands out as a high-value chemical intermediate, strategically designed for modern synthetic challenges. Its trifunctional nature provides a robust platform for generating molecular diversity, particularly in the fields of medicinal chemistry and materials science. For researchers and drug development professionals, a thorough understanding of its properties, synthetic pathways, and handling requirements is essential for leveraging its full potential in the creation of next-generation chemical innovations.

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• PubChem. 2,6-Difluoro-3-nitrobenzoic acid | C7H3F2NO4 | CID 302629. [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. The Impact of Nitrobenzoic Acids in Chemical Research and Industrial Applications. [Link]

• Google Patents.

• U.S. Environmental Protection Agency. 2,3-Difluoro-6-hydroxybenzoic acid Properties. [Link]

• WIPO Patentscope. CN113024384 - Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. [Link]

• Pharmacy Journal. Fluorine in drug discovery: Role, design and case studies. [Link]

• PubMed. Applications of fluorine-containing amino acids for drug design. [Link]

• PrepChem.com. Synthesis of 2-nitrobenzoic acid. [Link]

• SpectraBase. 4,5-Difluoro-2-nitrobenzoic acid. [Link]

• Ataman Kimya. NITROBENZOIC ACID. [Link]

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Safety data sheet (SDS) for 2,3-Difluoro-6-nitrobenzoic acid

An In-Depth Technical Guide to the Safe Handling of 2,3-Difluoro-6-nitrobenzoic Acid

Introduction: 2,3-Difluoro-6-nitrobenzoic acid (CAS: 1220508-52-0) is a substituted aromatic carboxylic acid, a class of compounds frequently utilized as building blocks in medicinal chemistry and drug development.[1] Its specific arrangement of electron-withdrawing fluorine and nitro groups on the benzoic acid scaffold makes it a valuable intermediate for synthesizing complex molecular architectures. However, these same functional groups dictate its chemical reactivity and potential biological hazards.

This guide provides a comprehensive safety and handling framework for researchers, scientists, and drug development professionals. In the absence of a complete, officially published Safety Data Sheet (SDS) for this specific isomer, this document synthesizes data from closely related structural analogs, including 2,6-difluoro-3-nitrobenzoic acid and 2-fluoro-6-nitrobenzoic acid. This approach, rooted in established principles of chemical safety and hazard extrapolation, offers a robust and precautionary guide to ensure laboratory safety.

Chemical Identity and Hazard Assessment

A foundational aspect of laboratory safety is a thorough understanding of a substance's physical properties and its inherent hazards. This information dictates all subsequent handling, storage, and emergency procedures.

Physicochemical Properties

The properties of 2,3-Difluoro-6-nitrobenzoic acid are inferred from its structure and data from close analogs. These characteristics are crucial for understanding its physical behavior in a laboratory setting.

Property	Value	Source
CAS Number	1220508-52-0	BLD Pharm[1]
Molecular Formula	C₇H₃F₂NO₄	ChemScene[2]
Molecular Weight	203.10 g/mol	ChemScene[2]
Appearance	Expected to be a solid at room temperature	General Chemical Knowledge

GHS Hazard Classification (Inferred)

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal standard for communicating hazard information.[3] Based on the consistent classification of its structural isomers, 2,3-Difluoro-6-nitrobenzoic acid is predicted to fall into the following hazard categories.[4]

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Skin Corrosion/Irritation	2	H315: Causes skin irritation		Warning
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation		Warning
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation		Warning

Causality Behind the Classification: The acidic nature of the carboxylic acid group, combined with the activating effects of the fluoro- and nitro- substituents, contributes to the irritant properties of the molecule. These functional groups can interact with biological macromolecules in the skin, eyes, and respiratory tract, leading to the observed irritation.

The Logic of Safe Handling and Engineering Controls

Safe handling protocols are not arbitrary; they are a direct response to the identified hazards. The primary goal is to minimize all potential routes of exposure (inhalation, skin contact, eye contact, and ingestion).

Core Directive: Avoid Dust Generation. As a solid, the primary inhalation risk arises from airborne dust. All handling procedures should be designed to prevent the aerosolization of the compound.

• Ventilation: All manipulations of 2,3-Difluoro-6-nitrobenzoic acid should be conducted within a certified chemical fume hood.[5] This is the most critical engineering control as it captures dust particles at the source, preventing them from entering the researcher's breathing zone and thus directly mitigating the risk of respiratory irritation (H335).

• Safe Handling Practices:

  • Use non-sparking tools to avoid ignition sources.[5]

  • When transferring the solid, use techniques that minimize dust, such as gentle scooping rather than pouring from a height.

  • Keep containers tightly sealed when not in use to prevent accidental spills or release.[6]

  • Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink, or smoke in the laboratory where this chemical is handled.[6]

Personal Protective Equipment (PPE) - A Self-Validating System

PPE is the last line of defense against exposure. Its selection must form a self-validating system where each component addresses a specific hazard identified in Section 1.

• Eye and Face Protection: Due to the H319 classification (Causes serious eye irritation), ANSI-rated safety glasses with side shields are mandatory at a minimum.[7] Given the potential for splashes or fine dust, chemical safety goggles are strongly recommended. A face shield should be worn over goggles when handling larger quantities.

• Skin Protection: To prevent skin irritation (H315), nitrile gloves are required. Ensure gloves are inspected before use and changed immediately if contamination occurs. A standard laboratory coat must be worn and kept buttoned.[4] For tasks with a higher risk of contamination, a chemically resistant apron is advisable.

• Respiratory Protection: When engineering controls (i.e., a fume hood) are not available or during a large spill cleanup where dust generation is unavoidable, a NIOSH-approved respirator with a particulate filter (e.g., N95) is necessary.[7]

PPE Selection Workflow

Caption: PPE selection is directly determined by the specific GHS hazards.

First Aid: Causality and Response

First aid measures are designed to mitigate injury following an exposure. The response should be rapid, logical, and informed by the chemical's properties.

• In Case of Inhalation: Immediately remove the person to fresh air and keep them comfortable for breathing.[4] If the individual feels unwell or shows signs of respiratory distress, seek immediate medical attention.[5] The goal is to remove the irritant from the respiratory tract.

• In Case of Skin Contact: Take off contaminated clothing immediately.[4] Wash the affected area with plenty of soap and water. If skin irritation occurs or persists, seek medical advice.[4] The objective is to physically remove the substance from the skin to stop the irritation.

• In Case of Eye Contact: Rinse the eyes cautiously with water for several minutes.[6] If contact lenses are present, remove them if it is easy to do so and continue rinsing for at least 15 minutes.[7] Because this compound is a serious eye irritant, it is critical to seek immediate medical attention from an ophthalmologist. The extended rinsing time is necessary to ensure all particulate matter is flushed from the eye.

• In Case of Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[5] Seek immediate medical attention.

Accidental Release and Spill Containment

A swift and correct response to a spill is essential to prevent wider contamination and exposure.

Core Principle: Control, Contain, Clean.

• Control: Evacuate non-essential personnel from the immediate area. Ensure the area is well-ventilated (if safe to do so). Remove all sources of ignition.[5]

• Contain: Prevent the spill from spreading. For a solid spill, avoid any actions that could generate dust.

• Clean:

  • Wear the appropriate PPE as described in Section 3, including respiratory protection.

  • For a dry spill, do not use a dry brush or compressed air. Instead, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste.[5]

  • Clean the spill area thoroughly with soap and water, and collect the cleaning materials for disposal as hazardous waste.

  • Prevent runoff from entering drains or waterways.[5]

Spill Response Workflow

Caption: A logical workflow for responding to an accidental chemical spill.

Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous reactions.

• Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Keep away from incompatible materials. The storage area should be segregated from foodstuffs and animal feeds.[8]

• Incompatible Materials: While specific reactivity data is limited, based on general chemical principles, avoid strong oxidizing agents and strong bases. Aromatic nitro compounds can react violently or explosively with certain materials.

Toxicological Profile (Inferred)

A complete toxicological profile for 2,3-Difluoro-6-nitrobenzoic acid is not available. The information below is based on the GHS classifications of its analogs and general knowledge of the chemical class.

• Acute Effects: The primary acute effects are irritation to the skin, eyes, and respiratory system.[9][4]

• Chronic Effects: Data on long-term exposure is not available. It is important to note that some aromatic nitro compounds are suspected of having more severe systemic effects with chronic exposure. Therefore, it is imperative to handle this compound with good industrial hygiene and safety practices to minimize any potential for long-term exposure.

While 2,3-Difluoro-6-nitrobenzoic acid is a valuable reagent, its potential hazards necessitate a diligent and informed approach to safety. By understanding the causality behind its GHS classification, researchers can implement effective engineering controls, select appropriate PPE, and prepare for potential emergencies. This guide provides the necessary framework to work with this compound confidently and safely, ensuring the well-being of laboratory personnel and the integrity of the research.

References

• PubChem. (n.d.). 2,6-Difluoro-3-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

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• PubChem. (n.d.). GHS Classification (Rev.11, 2025) Summary. National Center for Biotechnology Information. Retrieved from [Link]

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Technical Guide: Solubility Profiling of 2,3-Difluoro-6-nitrobenzoic Acid

This guide outlines the solubility profile, thermodynamic behavior, and experimental determination protocols for 2,3-Difluoro-6-nitrobenzoic acid (CAS: 1220508-52-0). As a critical intermediate in the synthesis of fluoroquinolone antibiotics and kinase inhibitors (e.g., BTK inhibitors), understanding its solubility landscape is essential for process optimization, particularly in recrystallization and purification steps.

Executive Summary & Compound Significance

2,3-Difluoro-6-nitrobenzoic acid (2,3-DF-6-NBA) is a highly functionalized aromatic building block. Its solubility behavior is governed by the interplay between the hydrophilic carboxylic acid/nitro groups and the lipophilic fluorinated aromatic core.

• Primary Application: Precursor for 2,3-difluoro-6-aminobenzoic acid (via reduction) and fused heterocyclic drugs.

• Solubility Challenge: The compound exhibits "brick-dust" behavior in non-polar solvents but high solubility in polar aprotic solvents, requiring precise solvent selection for effective purification.

Predicted Solubility Landscape

While specific thermodynamic data for the 2,3-isomer is often proprietary, its behavior can be rigorously predicted using Structural Property Relationships (SPR) derived from its structural isomer (2,6-difluoro-3-nitrobenzoic acid ) and 3-nitrobenzoic acid .

Solubility Hierarchy (Polarlity-Driven)

The solubility follows the general rule: Polar Aprotic > Polar Protic > Esters > Aromatics > Alkanes .

Solvent Class	Representative Solvents	Predicted Solubility (25°C)	Interaction Mechanism
Polar Aprotic	DMSO, DMF, NMP	Very High (>200 mg/mL)	Strong dipole-dipole interactions; disruption of carboxylic acid dimers.
Polar Protic	Methanol, Ethanol	High (>80 mg/mL)	Hydrogen bonding with -COOH and -NO₂ groups.
Esters/Ketones	Ethyl Acetate, Acetone	Moderate-High (40–80 mg/mL)	Dipole-dipole; ideal for crystallization (as the "good" solvent).
Aromatics	Toluene, Xylene	Low-Moderate (5–20 mg/mL)	stacking; solubility increases significantly with Temperature.
Alkanes	n-Hexane, n-Heptane	Insoluble (<1 mg/mL)	Lack of polar interactions; used as anti-solvents .

Critical Insight: The ortho-nitro group in the 6-position (adjacent to the acid) creates steric bulk that may reduce dimerization compared to the 3- or 4-nitro isomers, potentially increasing solubility in polar solvents slightly compared to the 2,6-isomer.

Thermodynamic Modeling (Theoretical Framework)

To model the solubility (

) of 2,3-DF-6-NBA, the Modified Apelblat Equation is the standard for correlating experimental data:

• A, B, C: Empirical parameters determined via regression.

• Enthalpy of Solution (

  ): Positive for this class of compounds, indicating an endothermic process. Solubility increases as temperature rises.

Experimental Protocols for Solubility Determination

Since exact literature values are sparse, the following self-validating protocols are recommended to generate internal Critical Process Parameters (CPPs).

Protocol A: Laser Monitoring Observation Technique (Dynamic)

Best for rapid generation of polythermal solubility curves.

• Setup: Jacketed glass vessel (50 mL) with a mechanical stirrer and a laser transmittance probe.

• Preparation: Add a known mass of 2,3-DF-6-NBA and solvent (e.g., Toluene).

• Process:

  • Heat the slurry at a constant rate (e.g., 2 K/min).

  • Dissolution Point: Record Temperature (

    ) when laser transmittance hits 100% (solution becomes clear).

  • Cool at a constant rate.

  • Nucleation Point: Record Temperature (

    ) when transmittance drops (turbidity onset).

• Output: Metastable Zone Width (MSZW) =

  .

Protocol B: Isothermal Saturation Method (Static)

Best for precise equilibrium data.

• Equilibration: Add excess solid to solvent in a sealed vial.

• Agitation: Shake at constant temperature (e.g., 298.15 K) for 24–48 hours.

• Sampling: Stop agitation, allow settling (2–4 hours). Filter supernatant using a 0.45 µm PTFE syringe filter (pre-heated to avoid precipitation).

• Analysis: Quantify concentration via HPLC (UV detection at 254 nm) or Gravimetric analysis (evaporation).

Workflow Visualization

Caption: Standard Isothermal Saturation Workflow for generating solubility data.

Purification Strategy: Recrystallization

The primary industrial application of solubility data for 2,3-DF-6-NBA is purification to remove the 2,3,4-trifluoronitrobenzene precursor or isomers.

Recommended Solvent System: Ethyl Acetate / n-Heptane

Based on analog behavior (e.g., 2,6-difluoro-3-nitrobenzoic acid), the following "Anti-solvent Crystallization" method is most effective:

• Dissolution: Dissolve crude 2,3-DF-6-NBA in Ethyl Acetate (approx. 5–7 volumes) at reflux (77°C).

• Filtration: Hot filtration to remove mechanical impurities.

• Crystallization:

  • Slowly add n-Heptane (anti-solvent) while maintaining temperature until slight turbidity is observed.

  • Cool slowly to 0–5°C (cooling rate: 10°C/hour).

• Isolation: Filter the crystals and wash with cold 1:3 Ethyl Acetate:Heptane mixture.

Alternative System: Toluene (recrystallization by cooling). High solubility at boiling (110°C), low solubility at room temperature.

References

• Synthesis & Intermediates: Process for the preparation of 2,3-difluoro-6-nitrobenzonitrile and 2,3-difluoro-6-nitrobenzoic acid. (Related Art: US Patent 5478963A).

• Analog Solubility Data: Solubility of 3-nitrobenzoic acid in seven organic solvents. (Provides baseline thermodynamic behavior for nitrobenzoic acids).

• Purification Context: Indole derivatives as kinase inhibitors. (Describes use of 2,3-difluoro-6-nitrobenzoic acid and purification via crystallization). WO2022155111A1.

• Analog Characterization: Synthesis and characterization of 2,6-difluoro-3-nitrobenzoic acid. (Structural isomer comparison).

An In-depth Technical Guide to 2,3-Difluoro-6-nitrobenzoic Acid (CAS 1220508-52-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Difluoro-6-nitrobenzoic acid, with the Chemical Abstracts Service (CAS) number 1220508-52-0, is a fluorinated nitroaromatic carboxylic acid. This compound serves as a valuable building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its trifunctional nature, possessing a carboxylic acid group, a nitro group, and two fluorine atoms on the aromatic ring, allows for a diverse range of chemical transformations. The electron-withdrawing properties of the fluorine and nitro substituents significantly influence the reactivity of the benzene ring and the acidity of the carboxylic acid, making it a strategic intermediate for the synthesis of complex target molecules. This guide provides a comprehensive overview of 2,3-Difluoro-6-nitrobenzoic acid, including its chemical properties, synthesis, commercial availability, and applications.

Chemical Properties and Structure

Property	Value
CAS Number	1220508-52-0
Molecular Formula	C₇H₃F₂NO₄
Molecular Weight	203.10 g/mol
IUPAC Name	2,3-Difluoro-6-nitrobenzoic acid
Appearance	White to off-white crystalline powder
Solubility	Soluble in many organic solvents such as methanol, ethanol, and acetone.

The structure of 2,3-Difluoro-6-nitrobenzoic acid is characterized by a benzene ring substituted with a carboxylic acid group at position 1, two fluorine atoms at positions 2 and 3, and a nitro group at position 6.

Caption: Chemical structure of 2,3-Difluoro-6-nitrobenzoic acid.

Synthesis and Reactivity

While a specific, detailed, and publicly available experimental protocol for the synthesis of 2,3-Difluoro-6-nitrobenzoic acid is not extensively documented in peer-reviewed literature, its synthesis can be inferred from established organic chemistry principles and patent literature for related compounds. A plausible synthetic route involves the nitration of a suitable difluorobenzoic acid precursor.

A general workflow for such a synthesis is outlined below:

Caption: Plausible synthetic workflow for 2,3-Difluoro-6-nitrobenzoic acid.

The reactivity of 2,3-Difluoro-6-nitrobenzoic acid is dictated by its three functional groups:

• Carboxylic Acid Group: This group can undergo typical reactions such as esterification, amidation, and conversion to an acid chloride. This functionality provides a key handle for coupling the molecule to other synthetic intermediates.

• Nitro Group: The nitro group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution. However, it can be readily reduced to an amino group (-NH₂), which is a versatile functional group for further derivatization, such as in the formation of amides or heterocycles.

• Fluorine Atoms: The fluorine atoms on the aromatic ring enhance the compound's metabolic stability and lipophilicity in derivative molecules, properties that are highly desirable in pharmaceutical candidates.[1] They also influence the regioselectivity of nucleophilic aromatic substitution reactions on the ring, should the nitro group be converted to a better leaving group.

Applications in Research and Development

2,3-Difluoro-6-nitrobenzoic acid is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Pharmaceutical Synthesis: Fluorinated and nitro-substituted benzoic acids are important building blocks in drug discovery.[1][2] The presence of fluorine can significantly improve the metabolic stability and binding affinity of a drug molecule.[1] The nitro group can be a precursor to an amine, which is a common functional group in many active pharmaceutical ingredients (APIs). While specific examples of blockbuster drugs synthesized directly from CAS 1220508-52-0 are not prominent in the public domain, its structural motifs are found in various kinase inhibitors and other therapeutic agents. For instance, related compounds like 2,6-difluoro-3-nitrobenzoic acid are used in the synthesis of B-Raf kinase inhibitors like vemurafenib and in the development of fluoroquinolone antibacterial agents.[3]

Agrochemicals: Similar to pharmaceuticals, the incorporation of fluorine and nitro groups can enhance the efficacy and selectivity of pesticides and herbicides.[1]

Materials Science: The unique electronic properties imparted by the fluorine and nitro groups can be exploited in the synthesis of specialty polymers and other advanced materials.[2]

Suppliers and indicative Pricing

2,3-Difluoro-6-nitrobenzoic acid is available from a number of chemical suppliers that specialize in research and development chemicals. The price can vary significantly based on the supplier, purity, and quantity ordered. As pricing is subject to market fluctuations, it is recommended to obtain direct quotes from suppliers.

A selection of potential suppliers includes:

• BLD Pharm[4]

• Maithili Life Sciences[5]

• Hyma Synthesis Pvt. Ltd.[6]

• Simson Pharma Limited

• ChemScene[7]

Indicative Pricing: Based on publicly available information, which is often presented in ranges and subject to change, the price for similar compounds like 2,6-Difluoro-3-nitrobenzoic acid can range from approximately $100 to several hundred dollars per gram for research quantities, with the price per unit decreasing significantly for bulk orders. For example, some suppliers list prices for 2,6-difluoro-3-nitrobenzoic acid in the range of $1.00 to $100.00 per kilogram, indicating a wide variability based on quantity and supplier.[3]

Analytical Methods

The characterization and quality control of 2,3-Difluoro-6-nitrobenzoic acid would typically involve a combination of chromatographic and spectroscopic techniques.

Chromatography:

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for assessing the purity of the compound and for monitoring the progress of reactions in which it is a reactant or product.

• Gas Chromatography (GC): GC can be used for purity assessment, potentially after derivatization to a more volatile ester form.

Spectroscopy:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would provide information about the hydrogen atoms on the aromatic ring. The chemical shifts and coupling patterns would be consistent with a trisubstituted benzene ring.

  • ¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the seven carbon atoms in the molecule, with the chemical shifts influenced by the attached functional groups.[8]

  • ¹⁹F NMR: Fluorine NMR would show signals corresponding to the two different fluorine atoms, with their chemical shifts and any coupling providing further structural confirmation.

• Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight of the compound. The fragmentation pattern can also provide structural information.[9]

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the carboxylic acid (O-H and C=O stretches) and the nitro group (N-O stretches).

Experimental Protocols

Exemplary Synthesis of a Difluoro-Nitrobenzoic Acid Derivative:

Materials:

• 2,6-Difluorobenzoic acid

• Concentrated Sulfuric Acid

• Potassium Nitrate

• Ice water

• Ethyl acetate

• Anhydrous magnesium sulfate

• Ether

Procedure:

• Cool concentrated sulfuric acid in an ice bath.

• Slowly add 2,6-difluorobenzoic acid to the cooled sulfuric acid.

• Gradually add potassium nitrate to the mixture while maintaining the low temperature.

• Allow the reaction mixture to warm to room temperature and continue stirring for an extended period (e.g., 24 hours).

• Upon completion, pour the reaction mixture into ice water.

• Extract the aqueous mixture with ethyl acetate.

• Dry the combined organic layers with anhydrous magnesium sulfate.

• Concentrate the organic solution under reduced pressure.

• Wash the resulting solid with ether and dry to obtain the final product.

Note: This is an exemplary procedure and would require optimization for the synthesis of 2,3-Difluoro-6-nitrobenzoic acid. All chemical syntheses should be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Conclusion

2,3-Difluoro-6-nitrobenzoic acid (CAS 1220508-52-0) is a valuable and versatile chemical intermediate for researchers and professionals in drug development and materials science. Its unique combination of functional groups provides a platform for the synthesis of a wide array of complex molecules with potentially enhanced biological or material properties. While detailed synthetic protocols and specific application examples in marketed products are not extensively publicized, its commercial availability from various suppliers facilitates its use in research and development. The principles of its synthesis and reactivity are well-understood within the field of organic chemistry, allowing for its strategic incorporation into novel synthetic pathways.

References

Click to expand

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of benzoic acid. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions. Retrieved from [Link]

• Google Patents. (n.d.). CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Strategic Advantage of Utilizing 2,6-Difluoro-3-nitrobenzoic Acid in Organic Synthesis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Impact of Nitrobenzoic Acids in Chemical Research and Industrial Applications. Retrieved from [Link]

• Eureka | Patsnap. (n.d.). Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN113024384 - Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. Retrieved from [Link]

• Google Patents. (n.d.). ES2098799T3 - 2,3-DIFLUORO-6-NITRO-BENZONITRILE AND 2-CHLORINE-5,6-DIFLUORO-BENZONITRILE, PROCEDURE FOR ITS PREPARATION AND ITS USE FOR THE PREPARATION OF 2,3,6-TRIFLUORO-BENZOIC ACID.
• Google Patents. (n.d.). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.

• Maithili Life Sciences. (n.d.). Fine Chemicals. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 15.09 MHz, DMSO-d6, experimental) (NP0001315). Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-6-nitrobenzoic acid. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Difluoro-3-nitrobenzoic acid. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400. Retrieved from [Link]

• Wnuk, S., Wyrzykiewicz, E., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry, 28(3), 271-280.
• Google Patents. (n.d.). Synthesis method of anti-cancer drug intermediate methyl 2-fluoro-3-aminobenzoate.

• ACS Publications. (n.d.). Fluorinated benzoic acid derivatives. Retrieved from [Link]

• PMC. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Retrieved from [Link]

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• 3. 2,6-DIFLUORO-3-NITROBENZOIC ACID | 83141-10-0 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. maithililifesciences.com [maithililifesciences.com]
• 6. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
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• 8. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Protocols & Analytical Methods

Application Notes & Protocols: Leveraging 2,3-Difluoro-6-nitrobenzoic Acid as a Strategic Pharmaceutical Intermediate

Introduction: The Strategic Value of Fluorinated Building Blocks

In modern medicinal chemistry, the incorporation of fluorine atoms into drug candidates is a widely employed strategy to enhance metabolic stability, binding affinity, and lipophilicity. The selection of versatile, highly functionalized starting materials is therefore paramount to the efficient construction of complex molecular architectures. 2,3-Difluoro-6-nitrobenzoic acid is a key intermediate that offers a powerful combination of reactive sites, enabling chemists to perform sequential, regioselective modifications.

This guide provides an in-depth analysis of the reactivity of 2,3-Difluoro-6-nitrobenzoic acid and detailed protocols for its application in pharmaceutical synthesis. The inherent functionalities—two distinct fluorine atoms activated for nucleophilic aromatic substitution (SNAr), a versatile nitro group for reduction to an amine, and a carboxylic acid for derivatization—make it an invaluable scaffold for building a diverse range of molecular entities.

Physicochemical Properties & Safety Data

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its safe and effective use in the laboratory.

Property	Value	Source
IUPAC Name	2,3-Difluoro-6-nitrobenzoic acid	[1]
CAS Number	1220508-52-0	[1]
Molecular Formula	C₇H₃F₂NO₄	[2]
Molecular Weight	203.10 g/mol	[2]
Appearance	White to off-white solid	N/A
Melting Point	Not available	N/A

Safety and Handling

2,3-Difluoro-6-nitrobenzoic acid is an irritant and requires careful handling in a laboratory setting.[2] Always consult the latest Safety Data Sheet (SDS) before use.

• Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]

• Precautionary Measures:

  • Use only in a well-ventilated area, preferably a chemical fume hood.[3]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

  • Avoid breathing dust.[5] Use dry clean-up procedures to prevent dust generation.[5]

  • Wash hands thoroughly after handling.[3]

  • Store in a cool, dry, well-ventilated place in a tightly sealed container.[6]

Core Reactivity: A Trifecta of Synthetic Handles

The synthetic utility of 2,3-Difluoro-6-nitrobenzoic acid stems from the interplay of its three key functional groups. The electron-withdrawing nature of the nitro and carboxylic acid groups strongly activates the aromatic ring, making it highly susceptible to nucleophilic attack.

Caption: Synthetic pathways from 2,3-Difluoro-6-nitrobenzoic acid.

Nucleophilic Aromatic Substitution (SNAr)

The presence of a strong electron-withdrawing nitro group ortho to the fluorine at C2 and para to the fluorine at C3 makes the aromatic ring electron-deficient and primed for SNAr.[7][8] The reaction proceeds via a two-step addition-elimination mechanism involving a resonance-stabilized carbanion known as a Meisenheimer complex.[8]

Regioselectivity: The fluorine atom at the C2 position is generally more activated than the one at C3. This is because the C2 position is ortho to the powerfully activating nitro group, which can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance.[9] This allows for predictable and selective substitution at this position when using one equivalent of a nucleophile under controlled conditions.

Reduction of the Nitro Group

The conversion of the aromatic nitro group to a primary amine is a fundamental transformation that dramatically alters the electronic properties of the ring and introduces a key nucleophilic site.[10] This reduction opens pathways to amides, sulfonamides, and heterocyclic ring systems. A critical consideration for this substrate is the choice of reducing agent to ensure chemoselectivity, preserving the fluorine substituents which are susceptible to hydrogenolysis under harsh conditions.[11]

Carboxylic Acid Derivatization

The carboxylic acid group provides a reliable handle for forming amide or ester linkages through standard coupling chemistries (e.g., using EDC/HOBt, SOCl₂, or acid-catalyzed esterification). This functionality is often addressed after modifications to the aromatic ring are complete.

Experimental Protocols

Disclaimer: These protocols are intended for research purposes by qualified professionals. All procedures should be performed in a well-ventilated fume hood with appropriate PPE.

Protocol 1: Regioselective Nucleophilic Aromatic Substitution with an Amine

This protocol describes a general procedure for the selective displacement of the C2-fluorine atom using a primary or secondary amine.

Materials:

• 2,3-Difluoro-6-nitrobenzoic acid

• Amine nucleophile (e.g., morpholine, benzylamine)

• Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 2,3-Difluoro-6-nitrobenzoic acid (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent (DMF or MeCN, approx. 0.2 M concentration).

• Add the amine nucleophile (1.1 eq) to the stirred solution.

• Add a base, such as DIPEA (2.5 eq) or K₂CO₃ (3.0 eq), to scavenge the HF byproduct.

• Stir the reaction mixture at room temperature or heat gently (e.g., 50-70 °C) to drive the reaction to completion.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and dilute with Ethyl Acetate.

• Wash the organic layer sequentially with 1 M HCl, water, and brine.

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography or recrystallization to yield the desired 2-amino-3-fluoro-6-nitrobenzoic acid derivative.

Caption: Workflow for Nucleophilic Aromatic Substitution (SNAr).

Protocol 2: Chemoselective Reduction of the Nitro Group

This protocol details the reduction of the nitro group to an amine using iron powder in acetic acid, a method known for its excellent chemoselectivity and tolerance of halogen substituents.[11]

Materials:

• Substituted 3-fluoro-6-nitrobenzoic acid derivative (from Protocol 1)

• Iron powder (fine grade, <325 mesh)

• Glacial Acetic Acid (AcOH)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Celite®

Procedure:

• In a round-bottom flask, suspend the nitro-containing starting material (1.0 eq) in a mixture of Ethanol (or EtOAc) and Glacial Acetic Acid (e.g., a 4:1 v/v ratio).

• Stir the suspension vigorously to ensure good mixing.

• Add iron powder (5.0 eq) portion-wise to the stirred mixture. The addition may be exothermic; control the rate to maintain a manageable temperature.

• Heat the reaction mixture to reflux (approx. 80-90 °C) and maintain for 1-3 hours.

• Monitor the disappearance of the starting material by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the suspension through a pad of Celite® to remove the iron salts, washing the pad thoroughly with the reaction solvent (EtOH or EtOAc).

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in Ethyl Acetate and carefully neutralize the excess acetic acid by washing with saturated NaHCO₃ solution until effervescence ceases.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent to yield the crude aniline product, which can be further purified if necessary.

Comparative Analysis of Nitro Reduction Methods

The choice of reduction method is critical for preserving the integrity of the molecule. While several methods exist, they offer different balances of reactivity, selectivity, and practicality.[10][12][13]

Parameter	Metal-Mediated (Fe/AcOH)	Catalytic Hydrogenation (Pd/C)	Transfer Hydrogenation (HCOONH₄/Pd/C)
Primary Reagents	Iron powder, Acetic Acid	H₂ gas, Palladium on Carbon	Ammonium formate, Palladium on Carbon
Conditions	80-100 °C	Room Temperature, 1-3 atm H₂	Room Temp to Reflux
Advantages	- Highly chemoselective[11]- Low risk of dehalogenation- Economical and scalable	- High yields- Clean reaction profile- Mild temperature conditions	- Avoids use of H₂ gas- Generally mild conditions
Disadvantages	- Stoichiometric metal waste- Acidic conditions- Potentially harsh work-up	- High risk of dehalogenation (-F to -H) - Requires specialized hydrogenation equipment	- Risk of dehalogenation remains- Can be slower than direct hydrogenation

Conclusion

2,3-Difluoro-6-nitrobenzoic acid is a highly valuable and versatile intermediate for pharmaceutical research and development. Its well-defined reactivity allows for the strategic and sequential introduction of various functionalities. By leveraging regioselective nucleophilic aromatic substitution and chemoselective nitro group reduction, researchers can efficiently access complex aniline derivatives that serve as core scaffolds for a wide array of drug targets. The protocols and data presented herein provide a robust framework for the successful application of this powerful synthetic building block.

References

• The Strategic Advantage of Utilizing 2,6-Difluoro-3-nitrobenzoic Acid in Organic Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Application Note: Chemoselective Reduction of the Nitro Group in 2,3-Dichloro-6-nitrobenzodifluoride. (2025). BenchChem.
• 2-Fluoro-6-nitrobenzoic acid Safety Data Sheet. (2023). Apollo Scientific.
• 2,6-Difluoro-3-nitrobenzoic Acid Safety Data Sheet. (2025). TCI EUROPE N.V.
• 2,6-Difluoro-3-nitrobenzoic acid. (2025). PubChem.
• The Impact of Nitrobenzoic Acids in Chemical Research and Industrial Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2,3-Difluoro-6-nitrobenzonitrile. (2025). BenchChem.
• 2-Fluoro-6-nitrobenzoic acid. (2025). PubChem.
• 2,6-Difluoro-3-nitrobenzoic acid. (n.d.). Chem-Impex.
• 2-Nitrobenzoic acid Safety Data Sheet. (2021). Fisher Scientific.
• 2-Fluoro-3-nitrobenzoic acid Safety Data Sheet. (2025). Fisher Scientific.
• 2,3-Difluoro-6-nitrobenzoic acid. (n.d.). BLD Pharm.
• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal.
• Reduction of nitro compounds. (n.d.). Wikipedia.
• Aromatic Substitution | Flow Reactions. (n.d.). Vapourtec Ltd.
• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. (2018). Master Organic Chemistry.
• 16.6: Nucleophilic Aromatic Substitution. (2025). Chemistry LibreTexts.

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• 13. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Application Note: Reaction Conditions for the Reduction of Nitro Groups in 2,3-Difluoro-6-nitrobenzoic Acid

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis, providing critical building blocks for pharmaceuticals, agrochemicals, and materials science. 2-Amino-3,4-difluorobenzoic acid, the product of reducing 2,3-Difluoro-6-nitrobenzoic acid, is a valuable intermediate in the synthesis of various biologically active molecules. The presence of two electron-withdrawing fluorine atoms and a carboxylic acid group on the aromatic ring introduces challenges related to chemoselectivity and potential side reactions, such as dehalogenation. This application note provides a detailed guide for researchers, scientists, and drug development professionals on a range of effective methods for this transformation, emphasizing the rationale behind the choice of reagents and reaction conditions.

Challenges and Considerations

The reduction of 2,3-Difluoro-6-nitrobenzoic acid requires careful consideration of the following:

• Chemoselectivity: The chosen reducing agent should selectively reduce the nitro group without affecting the carboxylic acid functionality or the fluorine substituents.

• Dehalogenation: The carbon-fluorine bonds are generally stable, but some harsh reduction conditions, particularly certain catalytic hydrogenation setups, can lead to hydrodefluorination.

• Substrate Activation: The presence of multiple electron-withdrawing groups can influence the reactivity of the nitro group, potentially making the reduction more facile.[1]

This note will detail three robust protocols for the reduction of 2,3-Difluoro-6-nitrobenzoic acid:

• Catalytic Hydrogenation: A clean and efficient method, though catalyst and condition selection are crucial to prevent side reactions.

• Metal-Mediated Reduction: Classic and cost-effective methods using metals like iron or tin in acidic media.

• Reduction with Sodium Dithionite: A mild and highly chemoselective method suitable for sensitive substrates.

Protocol 1: Catalytic Hydrogenation

Catalytic hydrogenation is a widely used method for nitro group reduction due to its high efficiency and clean reaction profile.[2] Palladium on carbon (Pd/C) is a common catalyst, but care must be taken to avoid dehalogenation. Raney Nickel is a suitable alternative when dehalogenation is a concern.[2]

Step-by-Step Protocol (using Pd/C)

• Flask Setup: To a hydrogenation flask, add 2,3-Difluoro-6-nitrobenzoic acid (1.0 eq) and a suitable solvent such as ethanol or ethyl acetate (10-20 mL per gram of substrate).

• Catalyst Addition: Carefully add 10% Pd/C (1-5 mol%) to the flask under an inert atmosphere (e.g., nitrogen or argon).

• System Purge: Seal the flask and purge the system with the inert gas. Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere has been replaced by hydrogen.

• Reaction: Maintain a positive pressure of hydrogen (typically 1-3 atm or a balloon) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully vent the hydrogen gas and purge the system with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude 2-Amino-3,4-difluorobenzoic acid. Further purification can be achieved by recrystallization or column chromatography if necessary.

Causality of Experimental Choices

• Solvent: Ethanol and ethyl acetate are chosen for their ability to dissolve the starting material and for their inertness under hydrogenation conditions.

• Catalyst Loading: A low catalyst loading (1-5 mol%) is typically sufficient and minimizes the risk of side reactions like dehalogenation.

• Hydrogen Pressure: Low to moderate hydrogen pressure is generally effective and safer for laboratory-scale reactions.

Protocol 2: Metal-Mediated Reduction with Iron

The use of iron powder in an acidic medium is a classic, economical, and highly chemoselective method for nitro group reduction.[3][4][5] This method is particularly advantageous when other reducible functional groups are present.[2]

Step-by-Step Protocol (Fe/HCl)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 2,3-Difluoro-6-nitrobenzoic acid (1.0 eq) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Reagent Addition: Add iron powder (3-5 eq) to the suspension.

• Acidification: Slowly add a catalytic amount of concentrated hydrochloric acid (HCl). An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter through Celite® to remove the iron and iron salts, washing the filter cake with ethanol.

• Neutralization and Extraction: Concentrate the filtrate under reduced pressure. Add water to the residue and basify with a solution of sodium bicarbonate or sodium hydroxide to a pH of ~8. This will precipitate the product.

• Isolation: The precipitated 2-Amino-3,4-difluorobenzoic acid can be collected by filtration, washed with cold water, and dried. Alternatively, the product can be extracted with an organic solvent like ethyl acetate.

Causality of Experimental Choices

• Iron Powder: Iron is a cheap and effective reducing agent. The large excess ensures the complete reduction of the nitro group.

• Acidic Medium: The acid is essential to activate the iron and to act as a proton source for the reduction. Acetic acid can also be used as an alternative to HCl.[4]

• Solvent System: The ethanol/water mixture helps to dissolve the starting material and facilitate the reaction.

Protocol 3: Reduction with Sodium Dithionite

Sodium dithionite (Na₂S₂O₄) is a mild and versatile reducing agent for aromatic nitro compounds.[6][7][8][9] It is particularly useful for substrates with sensitive functional groups and offers high chemoselectivity.[10]

Step-by-Step Protocol

• Solution Preparation: Dissolve 2,3-Difluoro-6-nitrobenzoic acid (1.0 eq) in a mixture of a suitable organic solvent (like methanol or DMF) and water (e.g., 9:1 v/v).[8]

• Reagent Addition: Add sodium dithionite (3-4 eq) portion-wise to the solution. The reaction is often exothermic.

• Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to 50-60 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Extraction: Add water to the reaction mixture and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product. Further purification can be performed if necessary.

Causality of Experimental Choices

• Sodium Dithionite: This reagent is a powerful reducing agent in aqueous solutions and is known for its selectivity towards nitro groups.[7]

• Solvent System: The use of a co-solvent system (organic solvent and water) is often necessary to dissolve both the organic substrate and the inorganic reducing agent.

• Temperature: The reaction can often be carried out at room temperature, highlighting the mildness of this method. Gentle heating can be applied to increase the reaction rate.

Comparative Summary of Reduction Protocols

Parameter	Catalytic Hydrogenation (Pd/C)	Metal-Mediated Reduction (Fe/HCl)	Sodium Dithionite Reduction
Primary Reagents	H₂, 10% Pd/C	Iron powder, HCl	Sodium dithionite
Solvent	Ethanol or Ethyl Acetate	Ethanol, Water	Methanol/Water or DMF/Water
Temperature	Room Temperature	80-100 °C	Room Temperature to 60 °C
Key Advantages	High yield, clean reaction	Cost-effective, high chemoselectivity	Mild conditions, excellent functional group tolerance
Potential Drawbacks	Risk of dehalogenation, requires specialized equipment	Stoichiometric metal waste, potentially harsh acidic conditions	Requires aqueous work-up, potential for sulfur byproducts

Experimental Workflow Diagram

Caption: General workflow for the reduction of 2,3-Difluoro-6-nitrobenzoic acid.

Conclusion

The reduction of the nitro group in 2,3-Difluoro-6-nitrobenzoic acid can be successfully achieved using several methods. For high chemoselectivity and minimal risk of dehalogenation, metal-mediated reduction with iron and reduction with sodium dithionite are reliable and economical choices. Catalytic hydrogenation offers a clean and high-yielding alternative, but requires careful optimization to prevent the loss of the fluoro substituents. The choice of method will depend on the specific requirements of the synthesis, including scale, available equipment, and the presence of other functional groups in more complex substrates.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 5. Reduction of aromatic nitro compounds using Fe and class 12 chemistry CBSE [vedantu.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite [organic-chemistry.org]
• 9. Dithionite-Mediated Tandem Nitro Reduction/Imine Formation/Intramolecular Cyclization for the Synthesis of Dihydro-benzothiadiazine-1,1-dioxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]

Application Note: A Strategic Approach to the Synthesis of Fluorinated Indole Derivatives from 2,3-Difluoro-6-nitrobenzoic Acid

Abstract

The indole scaffold is a cornerstone of medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive natural products.[1][2] The strategic incorporation of fluorine into this privileged structure can significantly enhance pharmacological properties, including metabolic stability, binding affinity, and lipophilicity.[3][4][5] This guide provides a detailed, research-grade protocol for the synthesis of novel 4,5-difluoro-indole-7-carboxylic acid derivatives, utilizing 2,3-Difluoro-6-nitrobenzoic acid as a versatile and readily available starting material. The synthetic strategy is centered around the robust and widely-used Fischer Indole Synthesis, a classic method for constructing the indole nucleus.[6][7] This document is intended for researchers, medicinal chemists, and drug development professionals, offering mechanistic insights, step-by-step protocols, and best practices for synthesis and characterization.

Introduction: The Value of Fluorinated Indoles

The indole ring system is a recurring motif in a vast array of biologically active compounds. However, modern drug discovery programs continually seek to refine the pharmacokinetic and pharmacodynamic profiles of lead candidates. Fluorine has emerged as an indispensable element in this endeavor. The carbon-fluorine bond is exceptionally strong and the van der Waals radius of fluorine is similar to that of hydrogen, allowing it to act as a bioisostere.[3]

Key advantages conferred by fluorination include:

• Enhanced Metabolic Stability: The strength of the C-F bond makes it resistant to cleavage by metabolic enzymes like cytochrome P450, often increasing a drug's half-life.[3]

• Modulated Lipophilicity: Fluorine substitution can increase a molecule's lipophilicity, which may improve its ability to cross cellular membranes and enhance oral bioavailability.[3][5]

• Improved Binding Affinity: The high electronegativity of fluorine can create favorable dipole-dipole interactions or hydrogen bonds with target proteins, leading to increased potency.[4]

Starting with 2,3-Difluoro-6-nitrobenzoic acid offers a strategic entry point into a unique chemical space. The ortho-nitro group serves as a synthetic handle for the formation of the pyrrole ring, while the two fluorine atoms and the carboxylic acid group provide valuable points for diversification and modulation of the final compound's properties.

Overall Synthetic Strategy

The transformation of 2,3-Difluoro-6-nitrobenzoic acid into the target indole derivative is accomplished via a three-step sequence based on the Fischer Indole Synthesis. This pathway was chosen for its reliability and broad substrate scope.

The core strategy involves:

• Reduction of the Nitro Group: Chemoselective reduction of the aromatic nitro group to an aniline without affecting the carboxylic acid or the fluorine substituents.

• Formation of the Arylhydrazine: Conversion of the newly formed aniline into a stable arylhydrazine hydrochloride salt via diazotization and subsequent reduction.

• Fischer Indole Cyclization: Condensation of the arylhydrazine with a ketone to form a hydrazone intermediate, followed by acid-catalyzed cyclization and aromatization to yield the final fluorinated indole derivative.

Caption: Overall workflow for the synthesis of fluorinated indoles.

Mechanistic Insights: The 'Why' Behind the Chemistry

A deep understanding of the reaction mechanisms is crucial for troubleshooting and optimization.

Fischer Indole Synthesis Mechanism

The Fischer Indole Synthesis is a cornerstone of heterocyclic chemistry.[6] It proceeds through several distinct, well-established steps:

• Hydrazone Formation: The arylhydrazine reacts with an aldehyde or ketone to form a phenylhydrazone.

• Tautomerization: The phenylhydrazone isomerizes to its enamine (or 'ene-hydrazine') tautomer.

• [8][8]-Sigmatropic Rearrangement: After protonation, the enehydrazine undergoes a concerted, pericyclic[8][8]-sigmatropic rearrangement (a Claisen-like rearrangement), which is the key bond-forming step that establishes the C-C bond of the indole ring.

• Aromatization & Cyclization: The resulting di-imine intermediate loses a molecule of ammonia after cyclization to form the final, energetically favorable aromatic indole ring system.[7]

Isotopic labeling studies have confirmed that the N1 nitrogen of the starting arylhydrazine is incorporated into the final indole ring.[7]

Caption: Key mechanistic stages of the Fischer Indole Synthesis.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of 6-Amino-2,3-difluorobenzoic acid

This protocol details the reduction of the nitro group using stannous chloride (SnCl₂), a classic and effective method for this transformation.

Materials & Reagents:

Reagent	M.W.	Amount	Moles
2,3-Difluoro-6-nitrobenzoic acid	203.09	10.0 g	49.2 mmol
Stannous chloride dihydrate (SnCl₂·2H₂O)	225.63	55.5 g	246 mmol
Concentrated Hydrochloric Acid (HCl)	37%	~100 mL	-
Ethanol (EtOH)	-	150 mL	-
Sodium Hydroxide (NaOH)	-	As needed	-
Ethyl Acetate (EtOAc)	-	As needed	-

| Brine | - | As needed | - |

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,3-Difluoro-6-nitrobenzoic acid (10.0 g, 49.2 mmol) and ethanol (150 mL). Stir to form a suspension.

• Carefully add concentrated HCl (100 mL) to the suspension.

• In portions, add stannous chloride dihydrate (55.5 g, 246 mmol) to the stirring mixture. The addition is exothermic; control the rate to maintain a gentle reflux.

• After the addition is complete, heat the reaction mixture to reflux (approx. 90 °C) and maintain for 3-4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) until the starting material is fully consumed.

• Cool the reaction mixture to room temperature, then pour it slowly into a beaker containing ice (~300 g).

• Carefully neutralize the acidic solution by the slow addition of a concentrated aqueous solution of NaOH until the pH is ~8-9. A thick white precipitate of tin salts will form.

• Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the filter cake thoroughly with ethyl acetate (3 x 100 mL).

• Transfer the combined filtrate to a separatory funnel. Separate the organic layer.

• Wash the organic layer with water (100 mL) and then brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization from an ethanol/water mixture to afford 6-Amino-2,3-difluorobenzoic acid as a solid. Expected Yield: 80-90%.

Protocol 2: Synthesis of (3,4-Difluoro-2-carboxyphenyl)hydrazine hydrochloride

This two-part procedure first creates a diazonium salt, which is then immediately reduced to the target hydrazine.

Procedure:

• Diazotization:

  • In a 500 mL beaker, suspend 6-Amino-2,3-difluorobenzoic acid (from Protocol 1, e.g., 7.5 g, 43.3 mmol) in a mixture of concentrated HCl (50 mL) and water (50 mL).

  • Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (NaNO₂, 3.3 g, 47.7 mmol) in water (20 mL) and cool the solution to 0 °C.

  • Add the cold NaNO₂ solution dropwise to the aniline suspension, keeping the temperature below 5 °C at all times. Stir for an additional 30 minutes at 0 °C after the addition is complete.

• Reduction:

  • In a separate 1 L flask, prepare a solution of stannous chloride dihydrate (48.8 g, 217 mmol) in concentrated HCl (100 mL). Cool this solution to 0 °C.

  • Slowly add the cold diazonium salt solution from the previous step to the cold SnCl₂ solution with vigorous stirring. The rate of addition should be controlled to keep the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2 hours.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with a small amount of cold water, followed by a cold diethyl ether wash to facilitate drying.

  • Dry the solid under vacuum to yield (3,4-Difluoro-2-carboxyphenyl)hydrazine hydrochloride as a stable salt. Expected Yield: 70-85%.

Protocol 3: Fischer Indole Synthesis of 2,3-Dimethyl-4,5-difluoro-1H-indole-7-carboxylic acid

This protocol uses butan-2-one (methyl ethyl ketone) as the carbonyl partner to demonstrate the cyclization.

Materials & Reagents:

Reagent	M.W.	Amount	Moles
Hydrazine Salt (from Protocol 2)	225.01	5.0 g	22.2 mmol
Butan-2-one	72.11	2.4 g	33.3 mmol
Polyphosphoric Acid (PPA)	-	~50 g	-

| Ethanol (EtOH) | - | 50 mL | - |

Procedure:

• Hydrazone Formation:

  • In a 250 mL round-bottom flask, suspend the hydrazine salt (5.0 g, 22.2 mmol) in ethanol (50 mL).

  • Add butan-2-one (2.4 g, 33.3 mmol) and a few drops of glacial acetic acid.

  • Heat the mixture to reflux for 2 hours. The formation of the hydrazone can be monitored by TLC.

  • Cool the mixture and remove the ethanol under reduced pressure. The crude hydrazone can be used directly in the next step.

• Cyclization:

  • In a 250 mL flask, heat polyphosphoric acid (PPA, ~50 g) to 80 °C with mechanical stirring.

  • Carefully add the crude hydrazone from the previous step in small portions to the hot PPA. A temperature increase is expected. Maintain the internal temperature between 90-100 °C.

  • Stir the viscous mixture at 100 °C for 1-2 hours.

  • Cool the reaction mixture slightly and then carefully pour it onto crushed ice (~200 g). This step must be done cautiously as it is highly exothermic.

  • Stir the resulting suspension until the ice has melted completely. The product will precipitate as a solid.

  • Collect the solid by vacuum filtration, washing thoroughly with water until the filtrate is neutral.

  • Dry the crude product under vacuum. Purify by column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization to afford the final indole product. Expected Yield: 50-70%.

Summary of Expected Data

Compound	Step	Expected Yield	Expected ¹⁹F NMR (δ, ppm)	Expected Mass Spec (m/z)
6-Amino-2,3-difluorobenzoic acid	1	80-90%	~ -140 to -160	[M+H]⁺ = 174.04
(3,4-Difluoro-2-carboxyphenyl)hydrazine	2	70-85%	~ -135 to -155	[M+H]⁺ = 189.05
2,3-Dimethyl-4,5-difluoro-1H-indole-7-carboxylic acid	3	50-70%	~ -145 to -165	[M+H]⁺ = 226.07

Note: NMR shifts are approximate and depend on the solvent used. Mass spectrometry data is for the protonated molecular ion.

References

• The Ascendant Role of Fluorinated Indole Derivatives in Modern Drug Discovery: A Technical Guide. (2025). Benchchem.
• Abbas, A. A. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances.
• Kushwaha, D. Synthesis and Chemistry of Indole. SlideShare.
• Various Authors. (N.D.). Fluorine-containing indoles: Synthesis and biological activity.
• Various Authors. (N.D.). Structures of some bioactive fluorinated indole derivatives.
• Various Authors. (2025).
• Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies.
• Various Authors. (2023).
• Various Authors. (2023). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. MDPI.
• Fischer Indole Synthesis. Organic Chemistry Portal.
• Fischer indole synthesis. Wikipedia.

Sources

• 1. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 2. Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05697C [pubs.rsc.org]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. Fischer Indole Synthesis [organic-chemistry.org]
• 7. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 8. bhu.ac.in [bhu.ac.in]

Strategic Scaffold: 2,3-Difluoro-6-nitrobenzoic Acid in Agrochemical Synthesis

Technical Application Note

Focus: Precursor synthesis, regioselective optimization, and application in PPO-inhibitor herbicide design.

Executive Summary

2,3-Difluoro-6-nitrobenzoic acid (CAS: 113844-91-0) is a high-value fluorinated building block used primarily in the development of next-generation herbicides and specific quinolone-based antibacterials. Its structural uniqueness lies in the 6-nitro positioning relative to the 2,3-difluoro motif. Upon reduction to the corresponding aniline (anthranilic acid derivative), it provides the essential ortho-amino carboxylic acid geometry required to synthesize fused bicyclic heterocycles (e.g., quinazolinones) or

-phenyl imides (e.g., uracil-based herbicides).

This guide details the synthesis, purification, and downstream application of this scaffold, specifically addressing the challenge of regioselectivity during nitration and its conversion into Protoporphyrinogen Oxidase (PPO) inhibitors.

Chemical Profile & Structural Logic

The "Fluorine Effect" in Agrochemicals

The 2,3-difluoro substitution pattern is not arbitrary. It serves two critical functions in bioactive molecules:

• Metabolic Blockade: The C-F bonds at positions 2 and 3 block common sites of oxidative metabolism (hydroxylation) on the phenyl ring, significantly extending the half-life of the active ingredient in plant systems.

• Electronic Modulation: The strong electron-withdrawing nature of the fluorine atoms lowers the pKa of the carboxylic acid and any subsequent amide/imide protons, altering bio-availability and binding affinity to the target enzyme (e.g., PPO).

Physical Properties (Reference Data)

Property	Value	Note
Molecular Formula
Molecular Weight	203.10 g/mol
Appearance	Pale yellow to off-white solid	Nitro compounds often yellow upon oxidation.
Melting Point	160–165 °C	Depends on isomer purity.
Solubility	Soluble in DMSO, MeOH, EtOAc	Sparingly soluble in water (acidic pH).
Hazards	Irritant, potentially energetic	Nitro-aromatics can be shock-sensitive; handle with care.

Critical Synthesis Protocol: Regioselective Nitration

Challenge: Direct nitration of 2,3-difluorobenzoic acid yields a mixture of isomers. The carboxyl group (meta-director) and the C-2 Fluorine (ortho/para-director) cooperatively favor the 5-nitro position. The desired 6-nitro isomer is favored only by the C-3 Fluorine and is sterically hindered by the carboxylic acid.

Solution: The protocol below utilizes a high-concentration mixed-acid strategy to maximize yield, followed by a fractional crystallization step essential for isolating the 6-nitro isomer.

Reagents & Equipment[1][2][3]

• Starting Material: 2,3-Difluorobenzoic acid (>98% purity).

• Nitrating Agent: Fuming Nitric Acid (

  , >90%) and Conc. Sulfuric Acid ( , 98%).[1]

• Solvent: Dichloromethane (DCM) for extraction.

• Equipment: Jacketed glass reactor (or ice-salt bath), internal temperature probe, mechanical stirrer.

Step-by-Step Methodology

• Preparation of Nitrating Mixture (Exothermic):

  • In a separate vessel, cool 50 mL of Conc.

    to 0°C.

  • Dropwise add 1.2 equivalents of Fuming

    , maintaining temperature <10°C.

  • Expert Insight: Pre-mixing the acids generates the active nitronium ion (

    ) while managing the heat of mixing before introducing the substrate.

• Substrate Addition:

  • Dissolve/suspend 10.0 g (63 mmol) of 2,3-difluorobenzoic acid in 30 mL of Conc. ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    in the main reactor. Cool to -5°C.

  • Slowly add the Nitrating Mixture over 45 minutes.

  • CRITICAL: Do not allow temperature to exceed 5°C. Higher temperatures favor dinitration and the thermodynamically stable 5-nitro isomer.

• Reaction & Quench:

  • Stir at 0–5°C for 3 hours. Monitor by HPLC.

  • Pour the reaction mixture onto 300 g of crushed ice with vigorous stirring. The crude product will precipitate as a gummy solid or fine powder.

• Workup & Isomer Separation:

  • Filter the crude solid and wash with cold water.[2]

  • Purification (The "Isomer Split"): Recrystallize the crude solid from a Toluene/Ethyl Acetate (9:1) mixture.

  • Observation: The 5-nitro isomer is typically less soluble and crystallizes first. The desired 6-nitro isomer remains in the mother liquor or crystallizes in the second crop depending on the exact solvent ratio.

  • Validation: Confirm regiochemistry via

    H-NMR. The 6-nitro isomer will show a specific coupling pattern distinct from the 5-nitro (due to H-F coupling constants).

Downstream Application: Synthesis of PPO Inhibitor Core

The primary utility of 2,3-difluoro-6-nitrobenzoic acid is its conversion to 6-amino-2,3-difluorobenzoic acid , a "warhead" precursor for

-phenyl imide herbicides (e.g., analogs of Saflufenacil or Butafenacil).

Protocol: Reductive Cyclization Pathway

Step A: Reduction to Aniline

• Setup: Charge a hydrogenation vessel with 2,3-difluoro-6-nitrobenzoic acid (5.0 g) in Methanol (50 mL).

• Catalyst: Add 10% Pd/C (5 wt% loading).

• Reaction: Hydrogenate at 3 atm (45 psi)

  pressure at room temperature for 4 hours.

• Workup: Filter through Celite to remove catalyst. Concentrate filtrate to yield 6-amino-2,3-difluorobenzoic acid .

  • Note: This intermediate is air-sensitive (oxidation to azo compounds); use immediately or store under Argon.

Step B: Formation of the Herbicide Core (Uracil Condensation)

This step demonstrates the formation of the "Uracil" ring, a common pharmacophore in PPO inhibitors.

• Reactants: Mix the 6-amino acid (1 eq) with an amino-crotonate or isocyanate derivative (depending on target structure).

• Cyclization: Heat in glacial acetic acid or use a dehydrating agent (e.g., DCC/THF) to close the ring.

• Result: A bicyclic structure (e.g., Quinazolin-2,4-dione) or an

  -phenyl imide where the 2,3-difluoro pattern protects the core.

Visualization of Workflows

Diagram 1: Synthetic Pathway & Divergence

This flowchart illustrates the critical divergence between the thermodynamic product (5-nitro) and the strategic target (6-nitro), and their downstream uses.

Caption: Divergent synthesis pathway highlighting the isolation of the 6-nitro isomer and its conversion to herbicide actives.

Diagram 2: Logic of Agrochemical Design (PPO Inhibition)

This diagram explains why this specific molecule is used, mapping chemical features to biological effects.

Caption: Structure-Activity Relationship (SAR) logic for utilizing the 2,3-difluoro-6-amino scaffold in herbicide design.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield of 6-Nitro Isomer	Temperature too high during nitration.	Maintain reaction strictly <5°C. Consider using mild nitrating agents (e.g., Acetyl nitrate).
Defluorination	Nucleophilic attack by water/solvent during workup.	Ensure quenching is done on ice; avoid prolonged heating in basic media.
Incomplete Reduction	Poisoned catalyst.	Sulfur impurities from nitration step can poison Pd/C. Wash the nitro-intermediate thoroughly with water/bicarbonate before hydrogenation.

References

• Vertex AI Search. (2025). Synthesis of 2,3-difluoro-6-nitrobenzonitrile and 2,3,6-trifluorobenzoic acid (US5478963A). Google Patents.[3]

• Fujita, T., & Nakayama, A. (2024). Recent developments in fluorine-containing pesticides. Pest Management Science.[4] [Link]

• National Center for Biotechnology Information. (2025). 2,3-Difluorobenzoic acid (Compound Summary). PubChem. [Link]

• Ogawa, T., et al. (2020). Current Contributions of Organofluorine Compounds to the Agrochemical Industry.[5] Frontiers in Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2,3-Difluoro-6-nitrobenzoic Acid

Ticket ID: #PUR-DFNBA-006 Subject: Isolation of 2,3-Difluoro-6-nitrobenzoic acid from isomeric nitration mixtures. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Introduction

You are likely encountering difficulty separating 2,3-difluoro-6-nitrobenzoic acid (6-NO2 isomer) from its major regioisomer, 2,3-difluoro-5-nitrobenzoic acid (5-NO2 isomer) . This is a classic challenge in the synthesis of quinolone antibiotic intermediates.

The difficulty arises because:

• Structural Similarity: Both are polar, crystalline solids with similar retention times on standard C18 HPLC.

• Synthesis Origin: Nitration of 2,3-difluorobenzoic acid yields a mixture where the 5-position (meta to -COOH, para to -F) competes with the desired 6-position (ortho to -COOH).

This guide provides a self-validating purification protocol based on the distinct physicochemical properties derived from the ortho-nitro effect.

Module 1: Diagnostic Triage (Know Your Mixture)

Before attempting purification, you must quantify the isomer ratio. Standard HPLC gradients often fail to resolve these isomers without pH modification.

Recommended Analytical Method (HPLC)

• Column: C18 (e.g., Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 10% B to 60% B over 15 minutes.

• Rationale: Low pH suppresses ionization of the carboxylic acid, maximizing hydrophobic interaction differences between the ortho (6-NO2) and meta (5-NO2) isomers.

Diagnostic Decision Tree

Caption: Workflow for selecting the appropriate purification intensity based on crude purity.

Module 2: The Core Protocol – Fractional Acidification

This is the most robust method for bulk separation. It relies on the pKa difference driven by the ortho effect.[2][3]

The Science: Why this works

• 6-NO2 Isomer (Target): The nitro group is ortho to the carboxylic acid. Through steric inhibition of resonance and strong inductive effects, this isomer is a stronger acid (lower pKa, est. ~2.1).[1]

• 5-NO2 Isomer (Impurity): The nitro group is meta to the carboxylic acid. It is a weaker acid (higher pKa, est. ~3.4).[1][4]

Mechanism: When you slowly acidify a solution of the mixed salts, the weaker acid (5-NO2) protonates and precipitates first. The stronger acid (6-NO2) remains soluble as a salt until the pH drops significantly lower.

Step-by-Step Protocol

Step	Action	Critical Parameter	Observation/Endpoint
1	Dissolution	Suspend crude solid in water (10 mL/g). Add 20% NaOH dropwise.	pH > 9.0
2	First Cut (Impurity Removal)	Slowly add 10% HCl while stirring vigorously. Monitor pH.	Target pH: 3.5 – 3.8
3	Filtration	Filter the suspension immediately.	Retain FILTRATE .
4	Second Cut (Product Isolation)	Add Conc. HCl to the filtrate.	Target pH: < 1.0
5	Final Wash	Filter the new solid. Wash with ice-cold water (2x).	N/A

Module 3: Polishing – Recrystallization[4]

If the Fractional Acidification yields a product with 95-98% purity and you require >99% (pharma grade), use solvent recrystallization.

• Solvent System: Toluene or Toluene/Ethyl Acetate (9:1).

• Logic: The 6-NO2 isomer possesses an intramolecular hydrogen bond (between -COOH and -NO2) or dipole arrangement that often makes it more soluble in non-polar aromatics than the 5-NO2 isomer.

Procedure:

• Dissolve the solid from Module 2 in minimal boiling toluene.

• If insoluble specks remain (likely residual 5-NO2 or inorganic salts), perform a hot filtration.

• Allow to cool slowly to room temperature, then to 0°C.

• Filter the crystals.

Module 4: Advanced Troubleshooting (FAQs)

Q: My product is turning dark brown/red during base dissolution.

• Cause: Nitro-aromatics are sensitive to strong bases, forming Meisenheimer complexes or undergoing nucleophilic aromatic substitution (fluorine displacement) if the base is too concentrated or hot.

• Fix: Use weaker bases like Sodium Bicarbonate (NaHCO3) or keep the temperature strictly below 5°C during the neutralization step.

Q: I missed the pH cut-point in Module 2 and everything precipitated.

• Fix: Do not panic. Re-basify the mixture to pH > 9 until clear, and try the acidification again, adding the acid more slowly (use a burette).

Q: The 5-NO2 isomer is not precipitating at pH 3.5.

• Cause: The concentration is too low (dilution effect).

• Fix: Concentrate the aqueous solution via rotary evaporation (at <40°C) to roughly 5-6 mL of water per gram of starting material before acidification.

Visualizing the Separation Logic

Caption: The Fractional Acidification mechanism exploiting pKa differentials.

References

• Preparation of 2,3-Difluoro-6-nitrobenzoic acid. Google Patents (CN102557936A). Describes the nitration and basic workup procedures.

• Acidity of Nitrobenzoic Acids (Ortho Effect). BenchChem Technical Library. Detailed analysis of pKa shifts in ortho-substituted benzoates. [4]

• Solubility of Benzoic Acid Derivatives. Journal of Chemical Research. Comparative solubility data for nitrobenzoic acid isomers in organic solvents.

• Synthesis of Quinolone Intermediates. Arkivoc. Discusses the nucleophilic substitution patterns of 2,3-difluoro-6-nitro derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. quora.com [quora.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing SNAr on 2,3-Difluoro-6-nitrobenzoic Acid

The following guide serves as a specialized Technical Support Hub for researchers working with 2,3-Difluoro-6-nitrobenzoic acid . It is designed to address the specific challenges of regioselectivity, reactivity, and purification inherent to this substrate.

Current Status: Operational Topic: Nucleophilic Aromatic Substitution (SNAr) Optimization Target Substrate: 2,3-Difluoro-6-nitrobenzoic acid (CAS: Various / Custom Synthesis)

Core Knowledge: The Regioselectivity Matrix

Before troubleshooting, it is critical to understand the electronic landscape of your substrate. The reaction outcome is dictated by the competition between the C2 and C3 positions.

The Substrate Architecture[1]

• Position 1: Carboxylic Acid (-COOH) [Moderate EWG, Acidic]

• Position 2: Fluorine [Leaving Group, Meta to NO₂, Ortho to COOH]

• Position 3: Fluorine [Leaving Group, Para to NO₂, Meta to COOH]

• Position 6: Nitro (-NO₂) [Strong EWG]

The Dominant Pathway (C3 Substitution)

The C3 position is the thermodynamically and kinetically favored site for Nucleophilic Aromatic Substitution (SNAr).

• Mechanism: The Nitro group at C6 exerts a powerful electron-withdrawing effect via resonance, stabilizing the Meisenheimer complex formed upon nucleophilic attack at the para position (C3).

• Expected Product: 3-Substituted-2-fluoro-6-nitrobenzoic acid.

The Competing Pathway (C2 Substitution)

The C2 position is generally less reactive electronically but can be activated via specific interactions.

• Mechanism: C2 is meta to the activating Nitro group, making it electronically "cold." However, it is ortho to the Carboxylic Acid.

• Risk Factor: In non-polar solvents, nucleophiles (especially amines) can hydrogen-bond with the carboxylate/acid moiety, directing the attack to C2 via the "Ortho Effect."

Visualizing the Competition

The following diagram illustrates the competing transition states and the electronic logic.

Figure 1: Mechanistic divergence in SNAr reactions of 2,3-difluoro-6-nitrobenzoic acid. Pathway A (Green) is the standard electronic route. Pathway B (Red) is the directing-group induced impurity pathway.

Experimental Protocols & Optimization

Protocol A: Maximizing C3 Selectivity (Standard)

Goal: Synthesize 3-amino-2-fluoro-6-nitrobenzoic acid derivatives with >95% regioselectivity.

Reagents:

• Substrate: 2,3-Difluoro-6-nitrobenzoic acid (1.0 eq)

• Nucleophile: Primary/Secondary Amine (2.2 - 2.5 eq)

• Base: Diisopropylethylamine (DIPEA) or K₂CO₃ (2.5 eq)

• Solvent: DMF or DMSO (Concentration 0.2 M - 0.5 M)

Procedure:

• Dissolution: Dissolve the substrate in DMF.

• Base Addition: Add the base at 0°C. Note: This deprotonates the carboxylic acid to the carboxylate (COO⁻), which electrostatically shields C2 and prevents the "Ortho Effect," forcing substitution to C3.

• Nucleophile Addition: Add the amine dropwise.

• Reaction: Stir at RT for 2-4 hours. If sluggish, heat to 50-60°C.

• Workup: Pour into ice water. Acidify with 1M HCl to pH 3-4 to precipitate the product (Amino acid form).

Protocol B: Troubleshooting Low Reactivity (Esterification Strategy)

Issue: The formation of the carboxylate anion (COO⁻) pushes electron density into the ring, deactivating it towards SNAr. Solution: Convert the acid to a Methyl Ester before the SNAr step.

Workflow:

• Esterification: Reflux substrate in MeOH with catalytic H₂SO₄ -> Methyl 2,3-difluoro-6-nitrobenzoate .

• SNAr: React ester with Amine (1.1 eq) and DIPEA (1.2 eq) in Acetonitrile or THF.

  • Result: Much faster reaction rates due to lack of anionic deactivation.

  • Selectivity: High C3 selectivity is maintained (Para-NO₂ effect dominates).

• Hydrolysis: Saponify with LiOH/THF/Water to return to the acid.

Troubleshooting Guide (FAQ)

Category: Regioselectivity & Impurities

Q: I am seeing a 10-15% impurity by LCMS with the same mass as my product. What is it? A: This is likely the C2-isomer (2-substituted-3-fluoro-6-nitrobenzoic acid).

• Cause: If you used a non-polar solvent (DCM, Toluene) or insufficient base, the amine may have coordinated with the acid group, directing attack to C2.

• Fix: Switch to a polar aprotic solvent (DMF, DMSO) and ensure the acid is fully deprotonated (use >2 eq of base) or use the Esterification Strategy (Protocol B).

Q: Can I force the reaction to occur at C2? A: It is difficult to make C2 the major product due to the overwhelming electronic activation at C3. However, you can enhance C2 selectivity by:

• Using a non-polar solvent (Toluene).

• Using a metal cation that coordinates with the carboxylate (e.g., LiHMDS or Lithium alkoxides).

• Warning: Yields will likely remain low due to the meta-nitro deactivation.

Category: Reaction Failure / Low Yield

Q: My reaction is stuck at 50% conversion after 24 hours. A: The carboxylate anion formed in situ is electron-donating by induction, deactivating the ring.

• Immediate Fix: Increase temperature to 80°C (monitor for decarboxylation).

• Better Fix: Use Protocol B (Esterification). The ester is significantly more electrophilic than the carboxylate salt.

Q: I see a new spot on TLC that is not product or starting material, and my mass spec shows [M-44]. A: You have likely caused decarboxylation .

• Cause: Nitro-benzoic acids, especially those with ortho substituents, are prone to losing CO₂ at high temperatures (>100°C) or under strongly basic conditions.

• Fix: Keep reaction temperature below 80°C. Avoid prolonged exposure to strong hydroxide bases.

Category: Isolation & Workup

Q: I cannot extract my product from the aqueous layer. A: The product is likely an amino-acid (zwitterion).

• At high pH: It is a soluble carboxylate salt.

• At low pH (<1): It is a soluble ammonium salt.

• Fix: You must adjust the pH to the Isoelectric Point (pI) , typically around pH 3-4. The product should precipitate out of water. If it doesn't, use n-Butanol or EtOAc/THF mixtures for extraction at pH 4.

Data Reference: Solvent & Base Effects

Variable	Condition	Expected C3:C2 Ratio	Reactivity	Notes
Solvent	DMF / DMSO	> 95 : 5	High	Best for standard synthesis. Stabilizes ionic transition state.
Solvent	THF / DCM	~ 80 : 20	Low	Promotes H-bonding/Ortho-effect (C2 impurity increases).
Base	DIPEA / TEA	High	Moderate	Bulky bases prevent coordination, favoring electronic control (C3).
Base	LiOH / NaH	Lower	High	Lithium cations can coordinate carboxylate, slightly increasing C2 attack.
Substrate	Methyl Ester	> 98 : 2	Very High	Eliminates anionic deactivation. Best for difficult nucleophiles.

References

• BenchChem. Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2,3-Difluoro-6-nitrobenzonitrile. (Adapted for Acid analogs). Link

• National Institutes of Health (PMC). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions.Link

• ChemicalBook. Synthesis of 2-Fluoro-3-nitrobenzoic acid and derivatives.Link

• Imperial College London. Reactivity at sp2 Centres: Aromatic Compounds as Electrophiles (SNAr Mechanism).Link

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: The Effect of Substitution Pattern.Link

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2,3-Difluoro-6-nitrobenzoic acid before handling, as nitro-aromatics can be explosive and fluorinated compounds toxic.

Technical Support Center: Separation of 2,3-Difluoro &amp; 2,6-Difluoro Isomers

Status: Operational Ticket ID: ISO-F-SEP-001 Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Chromatographic Resolution of Difluoro-Positional Isomers

Welcome to the Technical Support Center

You are likely here because standard C18 columns are showing a single fused peak, or your GC baseline is unresolved. The separation of 2,3-difluoro and 2,6-difluoro isomers is a classic "isobaric nightmare." These compounds share identical molecular weights and nearly identical boiling points, rendering standard mass spectrometry (MS) filtering useless for separation.

This guide moves beyond generic advice. We focus on the electrostatic and steric distinctness of these isomers to force a separation.

Module 1: Method Selection (Triage)

Q: Should I use GC or HPLC for these isomers?

A: This depends strictly on your analyte's functional group (the "R" group on the benzene ring).

• Scenario A: Volatile Neutrals (e.g., Difluorobenzenes, Difluorotoluenes)

  • Recommendation: GC. These have sufficient vapor pressure.

  • Why: GC offers higher peak capacity (theoretical plates) than HPLC.

• Scenario B: Polar/Labile Groups (e.g., Difluorophenols, Benzoic Acids, Anilines)

  • Recommendation: HPLC/UHPLC.

  • Why: Derivatization for GC introduces variability. These isomers separate poorly on standard C18 but excellently on Pentafluorophenyl (PFP) phases due to specific electrostatic interactions.

Workflow Visualization: Method Selection Tree

Caption: Decision matrix for selecting the optimal chromatographic platform based on analyte volatility.

Module 2: HPLC/UHPLC Troubleshooting

Q: My C18 column shows one peak for both isomers. Why?

A: C18 separates primarily based on hydrophobicity .

• Both 2,3- and 2,6- isomers have nearly identical logP (hydrophobicity) values.

• The hydrophobic C18 chains cannot "see" the difference in fluorine positioning.

Q: What is the solution?

A: Switch to a Pentafluorophenyl (PFP or F5) stationary phase.

• The Mechanism: PFP phases are not just "hydrophobic."[1][2] They possess an electron-deficient aromatic ring that interacts with the electron-rich fluorine atoms on your analyte via

  - interactions and dipole-dipole forces.

• The Difference:

  • 2,3-isomer: The fluorines are adjacent, creating a strong, localized dipole vector.

  • 2,6-isomer: The fluorines flank the functional group. The dipoles partially cancel or create a different vector, and the "ortho effect" sterically shields the functional group.

  • Result: The PFP column discriminates based on these electronic shapes, not just "greasiness."

Q: I switched to PFP, but the resolution is still poor. What now?

A: You are likely using Acetonitrile (ACN) . Switch to Methanol (MeOH) .

• Reasoning: ACN is a dipole-dipole competitor. It forms a "layer" over the PFP ring, dampening the specific

  - interactions you need. Methanol is "protic" and does not interfere with the -system of the stationary phase, allowing the fluorinated rings to interact directly.

Protocol: PFP Screening for Difluoro Isomers

Parameter	Setting	Rationale
Column	PFP (Pentafluorophenyl) Core-Shell (2.6 µm or 1.7 µm)	Maximizes specific F-F and - selectivity.
Mobile Phase A	10 mM Ammonium Formate (pH 3.0 - 4.0)	Acidic pH suppresses silanol activity; buffer controls ionization.
Mobile Phase B	Methanol (Not Acetonitrile)	Enhances - interaction strength.
Gradient	5-95% B (Start shallow: 5-40% over 15 min)	Isomers often elute early; a shallow gradient prevents co-elution.
Temperature	25°C - 30°C	Lower temperature favors adsorption/interaction over kinetics.

Mechanism Visualization: PFP Selectivity

Caption: The PFP phase differentiates isomers based on electron density distribution and steric shielding.

Module 3: GC Troubleshooting

Q: Which GC column polarity separates these isomers?

A: You need a Polar or Specialized Fluorinated phase. Standard non-polar columns (100% Dimethyl polysiloxane, e.g., DB-1, HP-1) separate by boiling point, which is ineffective here.

• Recommended Phase: WAX (Polyethylene Glycol) or Trifluoropropylmethyl polysiloxane (e.g., Rtx-200, DB-200, DB-210).

• Why: The 2,3-isomer has a higher net dipole moment than the 2,6-isomer. A polar stationary phase (WAX) will retain the more polar 2,3-isomer longer (typically), creating separation space.

Q: I see peak tailing on the 2,6-isomer. Why?

A: This is likely the "Ortho Effect" interacting with active sites.

• If your analyte has a functional group (like -NH2 or -OH) at position 1, the 2,6-fluorines sterically crowd it.

• Fix: Use a Base-Deactivated (Inert) liner and column. Ensure your split ratio is high enough (e.g., 50:1) to prevent column overload, which exacerbates tailing.

Module 4: Physicochemical Data Reference

Understanding the physical properties explains the chromatography.

Property	2,3-Difluoro Isomer	2,6-Difluoro Isomer	Impact on Chromatography
Dipole Moment ( )	High (Vectors additive)	Low (Vectors oppose/cancel)	2,3 retains longer on Polar GC and PFP LC phases.
Steric Environment	"Open" at pos 4,5,6	"Shielded" at pos 1	2,6 often elutes first on steric-sensitive columns.
Symmetry	Asymmetric	Symmetric (Axis through C1-C4)	2,6 packs differently in solid state; affects solubility.

References

• LCGC International. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases.[3][4][5]Link

• Welch Materials. (2024).[6] A Guide to Selective Columns for Isomer Separation: Phenyl and PFP Columns.Link

• Journal of Analytical Chemistry. (2007). Gas-chromatographic identification of fluorine-containing organic compounds.Link

• Sigma-Aldrich. (n.d.). 2,6-Difluorobenzaldehyde Product Specification & Properties.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. welch-us.com [welch-us.com]

Reference Data & Comparative Studies

HPLC method for purity assessment of 2,3-Difluoro-6-nitrobenzoic acid

High-Performance Liquid Chromatography Strategies for the Purity Assessment of 2,3-Difluoro-6-nitrobenzoic Acid

Executive Summary & Application Scope

2,3-Difluoro-6-nitrobenzoic acid is a critical intermediate in the synthesis of advanced fluoroquinolone antibiotics (e.g., Finafloxacin, Moxifloxacin analogs) and agrochemicals. Its purity is paramount because residual fluorinated isomers or unreacted nitrile precursors can act as chain-terminators or generate genotoxic impurities in downstream API synthesis.

This guide objectively compares two distinct HPLC methodologies for assessing the purity of this compound. Unlike generic protocols, this analysis focuses on the specific challenge of separating the highly polar acidic moiety from its non-polar synthetic precursors (fluoronitrobenzenes and benzonitriles).

Target Audience: Analytical Method Development Scientists, QC Managers, and Synthetic Organic Chemists.

Impurity Profiling & Separation Challenges

To design a robust method, one must understand the "Why" behind the separation. Based on the industrial synthesis route (Nucleophilic Aromatic Substitution of 2,3,4-trifluoronitrobenzene followed by hydrolysis), the critical impurities are:

• Precursor (Impurity A): 2,3,4-Trifluoronitrobenzene (Starting material; Highly non-polar).

• Intermediate (Impurity B): 2,3-Difluoro-6-nitrobenzonitrile ( Hydrolysis intermediate; Neutral).

• By-product (Impurity C): 2,3-Difluoro-benzoic acid (De-nitro degradant; similar polarity to analyte).

The Challenge: The analyte is an acidic, electron-deficient aromatic ring. Standard C18 columns often struggle to retain the acid sufficiently to separate it from the solvent front without co-eluting polar degradants, while simultaneously eluting the highly hydrophobic starting materials in a reasonable runtime.

Visualizing the Synthetic Impurity Pathway

Figure 1: Synthetic pathway highlighting the polarity shift from non-polar precursors to the acidic target.

Comparative Method Analysis

We compare the industry-standard C18 (Octadecyl) approach against a Phenyl-Hexyl stationary phase, which offers superior selectivity for fluorinated aromatics due to

interactions.

Comparison Matrix

Feature	Method A: The "Workhorse" (C18)	Method B: The "Specialist" (Phenyl-Hexyl)
Stationary Phase	Poroshell 120 EC-C18 (Agilent) or equiv.	Kinetex Phenyl-Hexyl (Phenomenex) or equiv.
Separation Mechanism	Hydrophobic Interaction (Van der Waals)	Hydrophobic + Interaction
Selectivity	Good for broad polarity range.	Excellent for separating nitro/fluoro isomers.
Peak Shape (Acid)	Can tail without high buffer strength.	Sharper peaks for aromatic acids.
Mobile Phase	Water/ACN + 0.1% H₃PO₄	Water/Methanol + 0.1% Formic Acid
Suitability	Routine QC, Raw Material Release.	Impurity Profiling, Isomer Resolution.

Recommended Experimental Protocols

Protocol A: Robust QC Method (C18)

Best for routine batch release where robust quantification is required.

System Suitability Requirements:

• Resolution (

  ) between Analyte and Impurity B > 2.0.

• Tailing Factor (

  ) for Analyte < 1.5.[1]

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Solvent A: Dissolve 1.0 mL of Orthophosphoric acid (85%) in 1000 mL of HPLC-grade water. Filter through 0.22 µm nylon membrane.

  • Solvent B: 100% Acetonitrile (HPLC Grade).

  • Rationale: Phosphoric acid suppresses the ionization of the carboxylic acid (pKa ~2-3), ensuring it exists in the neutral form for better retention on the C18 column.

• Chromatographic Conditions:

  • Column: C18, 150 x 4.6 mm, 3.5 µm or 5 µm.

  • Flow Rate: 1.0 mL/min.[2][3][4]

  • Temperature: 30°C (Controlled).

  • Detection: UV @ 230 nm (Benzoic acid absorption) and 254 nm (Nitro group specific).

  • Injection Volume: 10 µL.

• Gradient Program:

  Time (min)	% Solvent A (Acidic Water)	% Solvent B (ACN)	Purpose
  0.0	90	10	Initial retention of polar acid
  5.0	90	10	Isocratic hold for acid elution
  15.0	20	80	Elute non-polar precursors
  20.0	20	80	Wash column
  20.1	90	10	Re-equilibration

  | 25.0 | 90 | 10 | End |

• Sample Preparation:

  • Diluent: Mobile Phase A : Acetonitrile (50:50).

  • Stock Solution: Weigh 25 mg of substance into a 50 mL flask. Dissolve in 10 mL ACN, sonicate, and dilute to volume with Diluent.

Protocol B: High-Selectivity Method (Phenyl-Hexyl)

Best for R&D and separating regio-isomers.

Why this works: The nitro group and fluorine atoms on the benzene ring create a specific electron cloud density. Phenyl-Hexyl phases interact with this

-system, often separating isomers that co-elute on C18.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.[2][5][6]

  • Solvent B: Methanol (Methanol promotes

    interactions better than ACN).

• Gradient: Steeper gradient (5% to 95% B over 15 mins) is often possible due to higher selectivity.

• Detection: UV @ 254 nm.

Data Analysis & Validation Workflow

To ensure the method is "Self-Validating" (Trustworthiness), follow this decision tree for method validation.

Figure 2: Validation workflow ensuring specificity and precision before routine use.

References

• Synthesis & Impurity Context

  • Bayer AG. Process for the preparation of 2,3,6-trifluorobenzoic acid. US Patent 5,478,963. 1995. Link

  • Provides the basis for the impurity profile (trifluoronitrobenzene and nitrile intermedi

• HPLC Methodology for Nitro-Aromatics

  • Agilent Technologies.[7] Analysis of Benzoic Acid and Related Compounds. Application Note 5990-8983EN. Link

  • Establishes the baseline for acidic mobile phase usage in benzoic acid analysis.

• Stationary Phase Selection

  • Phenomenex. Selectivity of Phenyl-Hexyl Phases for Aromatic and Halogenated Compounds. Technical Guide. Link

  • Supports the recommendation of Method B for fluorinated isomer separ

• General Validation Guidelines

  • ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

Sources

• 1. appslab.thermofisher.com [appslab.thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ripublication.com [ripublication.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HPLC Analysis of Benzoic Acid and Related Compounds on Ascentis® RP-Amide application for HPLC | Sigma-Aldrich [sigmaaldrich.com]
• 7. agilent.com [agilent.com]

A Comparative Guide to the LC-MS Fragmentation Pattern of Substituted Quinolines: A Case Study

Abstract: The structural elucidation of novel chemical entities is a cornerstone of modern drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is an indispensable tool for this purpose, providing rich data on molecular weight and structure through controlled fragmentation. This guide offers an in-depth analysis of the predicted collision-induced dissociation (CID) fragmentation pattern of a representative complex molecule, N-(4-((7-chloro-2-(2,4-dimethoxyphenyl)quinolin-5-yl)oxy)phenyl)acetamide. While the specific CAS number 1220508-52-0 has shown ambiguity in public databases, this case study on a structurally related analog provides a robust framework for researchers analyzing similar substituted quinoline compounds. We will explore the key fragmentation pathways, compare them with a simpler analog, and provide detailed, validated protocols for experimental replication.

Introduction: The Analytical Challenge of Complex Heterocycles

Substituted quinoline scaffolds are prevalent in medicinal chemistry, forming the core of numerous therapeutic agents. Their complex structures, often featuring multiple functional groups, present a fascinating challenge for mass spectrometrists. A thorough understanding of how these molecules behave under collision-induced dissociation (CID) is paramount for their unambiguous identification in complex matrices, such as biological fluids or reaction mixtures.[1][2]

This guide uses N-(4-((7-chloro-2-(2,4-dimethoxyphenyl)quinolin-5-yl)oxy)phenyl)acetamide (Molecular Formula: C29H22ClN3O4, Monoisotopic Mass: 523.1299 Da) as a case study to illustrate the principles of fragmentation analysis. This molecule contains several key functionalities that influence its fragmentation:

• A chlorinated quinoline core

• A dimethoxyphenyl substituent

• An ether linkage

• An N-phenylacetamide group

Each of these features provides a potential cleavage point, leading to a characteristic fragmentation "fingerprint."

Predicted Fragmentation Pathways via Collision-Induced Dissociation (CID)

In positive-ion electrospray ionization (ESI+), the subject molecule is expected to readily form a protonated precursor ion, [M+H]+, at m/z 524.1372. When subjected to CID, this precursor ion will dissipate the collisional energy by cleaving its weakest bonds, leading to a cascade of fragment ions.[3] The primary fragmentation sites are predicted to be the ether bond and the amide bond.

Major Fragmentation Routes

Two dominant fragmentation pathways are anticipated, originating from the cleavage of the ether linkage that connects the phenylacetamide moiety to the quinoline core.

• Pathway A: Formation of the Chloro-Dimethoxyphenyl-Quinoline Cation. Cleavage of the C-O ether bond can result in the formation of a highly stable, resonance-delocalized quinoline-containing cation. This is often a favored pathway for such structures.

• Pathway B: Formation of the Acetamidophenol Radical Cation. Alternatively, cleavage can generate a radical cation corresponding to the N-acetylated aminophenol portion of the molecule.

• Secondary Fragmentation. Further fragmentation of these primary product ions is expected. For instance, the quinoline core may undergo losses of its substituent groups, such as the dimethoxyphenyl ring or sequential losses of methyl radicals from the methoxy groups.[4][5] The acetamide group is known to lose a neutral ketene molecule (CH2=C=O).[6]

The interplay of these pathways generates a complex but interpretable MS/MS spectrum.

Caption: Predicted major fragmentation pathways for protonated N-(4-((7-chloro-2-(2,4-dimethoxyphenyl)quinolin-5-yl)oxy)phenyl)acetamide.

Comparative Analysis: The Importance of Substitution

To highlight the diagnostic value of the fragmentation pattern, we can compare it to a simpler, hypothetical analog: N-(4-(quinolin-5-yloxy)phenyl)acetamide (Molecular Formula: C23H18N2O2, Monoisotopic Mass: 366.1368 Da). This analog lacks the chloro and dimethoxyphenyl substituents.

Feature	Case Study Compound	Comparative Analog	Rationale for Difference
Precursor Ion [M+H]+	m/z 524.14	m/z 367.14	The mass difference (157 Da) directly corresponds to the chloro (35 Da) and dimethoxyphenyl (122 Da) substituents.
Major Quinoline Fragment	m/z 379.09	m/z 218.06	This fragment retains the chloro and dimethoxyphenyl groups in the case study compound, making it a key diagnostic ion.
Secondary Quinoline Fragments	Losses of CH3 (m/z 364.07) and C6H5 (m/z 302.04) are prominent.	Minimal fragmentation of the core quinoline fragment is expected at low collision energies.	The substituents provide additional, relatively weak bonds that are susceptible to cleavage.[1]
Acetamide-related Fragments	m/z 150.06 and 108.04	m/z 150.06 and 108.04	These fragments are identical as the cleaved portion of the molecule is the same in both cases. Their presence confirms the acetamidophenoxy substructure.

This comparison demonstrates that the "stable" core fragment's mass-to-charge ratio is highly informative of the substitution pattern on the quinoline ring system.

Experimental Protocol: A Validated LC-MS/MS Workflow

This section provides a detailed methodology for acquiring high-quality MS/MS data for compounds of this class. The protocol is designed to be self-validating by including quality control checks.

Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analytical standard and dissolve in 1 mL of HPLC-grade methanol.

• Working Solution (1 µg/mL): Perform a 1:1000 serial dilution of the stock solution using a 50:50 mixture of acetonitrile and water.

• QC Sample: Prepare an independent 1 µg/mL working solution from a separate weighing of the standard to verify accuracy.

Liquid Chromatography (LC)

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

Rationale: A C18 column provides excellent retention for moderately hydrophobic molecules like substituted quinolines. The formic acid aids in protonation for efficient ESI+, and the gradient ensures sharp chromatographic peaks.

Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MS1 Scan Range: m/z 100-800.

• MS/MS Acquisition: Data-Dependent Acquisition (DDA) or Targeted MS/MS.

• Precursor Ion for CID: m/z 524.14 ± 0.5.

• Collision Gas: Argon or Nitrogen.[3]

• Collision Energy: Ramped from 15-45 eV. This allows for the observation of both low-energy (stable fragments) and high-energy (more extensive fragmentation) dissociations.[7]

Caption: A typical experimental workflow for LC-MS/MS analysis of a small molecule.

Conclusion

The LC-MS/MS fragmentation pattern of complex substituted quinolines is a rich source of structural information. By systematically analyzing the product ions generated through collision-induced dissociation, researchers can confirm the identity of a molecule and elucidate its key structural features. The primary cleavages, often occurring at ether or amide linkages, yield diagnostic core fragments whose mass-to-charge ratios are indicative of the substitution pattern. Comparing the fragmentation of an unknown with that of a known or simpler analog is a powerful strategy for building confidence in structural assignments. The protocols and predictive frameworks outlined in this guide provide a robust starting point for scientists and drug development professionals working with this important class of heterocyclic compounds.

References

• Bohrium. (2022, February 10). Potential of chromatography and mass spectrometry for the differentiation of three series of positional isomers of 2-dimethoxyphenyl-n-2-halogenobenzyl-ethanamines. Ask this paper.

• ResearchGate. (n.d.). MRM spectra of (a) – 3,5-dimethoxyphenol, and (b) – taxine B in the... Retrieved from [Link]

• PubMed. (n.d.). Preliminary gas chromatography with mass spectrometry determination of 3,5-dimethoxyphenol in biological specimens as evidence of taxus poisoning. Retrieved from [Link]

• PMC. (n.d.). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Retrieved from [Link]

• ResearchGate. (2019, July 31). Analytical profiles and identification 1-(3,4-dimethoxyphenyl)-2-(ethylamino)pentan-1-one in the objects of forensic examinations. Retrieved from [Link]

• Jackson, G. (n.d.). Comparison of in-source collision-induced dissociation and beam-type collision-induced dissociation of emerging synthetic drugs. West Virginia University.

• Sciforum. (2024, November 14). Ti-catalyzed homo- and cross-cyclomagnesiation in the synthesis of 1Z,5Z-dienes containing a biologically active 3,4-dimethoxyphenyl fragment in their structure. Retrieved from [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Retrieved from [Link]

• Mestrelab Research. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• PMC. (2020, January 20). Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation spectra obtained after collisional activation (CID) and... Retrieved from [Link]

• PubMed. (n.d.). Effects of target gas in collision-induced dissociation using a double quadrupole mass spectrometer and radiofrequency. Retrieved from [Link]

• PubMed. (n.d.). Collision-induced dissociation. Retrieved from [Link]

• SpectraBase. (n.d.). N-(4-chloro-2,5-dimethoxyphenyl)-2-(2-methoxyphenyl)acetamide - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• YouTube. (2020, November 5). Fragmentation in mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Mass fragmentation pattern of 2-((5-(2-Chlorophenyl)... Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of some 2-substituted derivatives of quinoline-4-carboxylic acids and their amides. Retrieved from [Link]

• PubMed. (n.d.). Electron impact mass spectral fragmentation of 2a,4-disubstituted 2-chloro/2,2-dichloro-2,2a,3,4-tetrahydro-1H-azeto[2,1-d][4][8]benzothia zepin-1-ones. Retrieved from [Link]

• ACS Publications. (2000, August 15). Structural Analysis of Polymer End Groups by Electrospray Ionization High-Energy Collision-Induced Dissociation Tandem Mass Spectrometry. Retrieved from [Link]

• PubMed. (n.d.). Collision-induced dissociation (CID) of peptides and proteins. Retrieved from [Link]

• ResearchGate. (n.d.). The structures of the substituted quinolines. Retrieved from [Link]

Sources

• 1. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 4. Potential of chromatography and mass spectrometry for the differentiation of three series of positional isomers of 2‐(dimethoxyphenyl)‐ N ‐(2‐halogenobenzyl)ethanamines: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. sciforum.net [sciforum.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2,3-Difluoro-6-nitrobenzoic acid proper disposal procedures

[1]

Executive Safety Directive

Do not treat 2,3-Difluoro-6-nitrobenzoic acid as standard organic waste.

As a Senior Application Scientist, I often see this compound mishandled because it looks like a standard benzoic acid derivative. It is not. The presence of the nitro group (-NO₂) combined with fluorine substituents creates a dual-hazard profile that requires specific disposal workflows to prevent two critical failure modes:

• Thermal Runaway: Nitro-aromatics are energetic. Mixing with incompatible bases or reducing agents can trigger rapid exothermic decomposition.[1]

• Hydrofluoric Acid (HF) Generation: Upon incineration (the standard disposal method), the fluorine atoms liberate HF gas. If the waste contractor is unaware of the fluorine content, this can damage incinerator scrubbers and violate emissions protocols.[1]

Immediate Action Required:

• Segregate from all oxidizers, reducing agents, and strong bases.[1]

• Label explicitly as "Fluorinated Organic Acid" and "Nitro-Aromatic."

Chemical Hazard Profile & Causality[2]

To understand the procedure, you must understand the chemistry.[1]

Feature	Hazard Class	Operational Implication
Carboxylic Acid	Corrosive / Irritant	pH < 2. Causes immediate tissue damage. Incompatible with bases (exothermic neutralization).
Nitro Group (-NO₂)	Energetic / Reactive	Potential for shock sensitivity in dry, salt forms.[1] Do not scrape dry residue with metal spatulas.
Difluoro- Substitution	Toxic Combustion Byproduct	Releases HF gas during destruction. Standard "Non-Halogenated" waste streams are prohibited .

Waste Segregation & Storage Protocol

The Golden Rule: Never consolidate this compound with general "Organic Solvents" or "Aqueous Waste" without verifying compatibility.

A. Container Selection

• Primary Vessel: High-Density Polyethylene (HDPE) or Borosilicate Glass.

  • Why? HDPE is resistant to the acidic nature and accidental HF generation (if moisture is present).

• Cap: Vented caps are recommended if the waste is in solution, to prevent pressure buildup from slow decomposition (NOx generation).[1]

B. Segregation Logic

Store 2,3-Difluoro-6-nitrobenzoic acid waste in a secondary containment tray separate from:

• Strong Bases (NaOH, KOH): Neutralization generates heat.[1] With a nitro group present, this heat can initiate decomposition.[1]

• Reducing Agents (Hydrides, Metals): Can reduce the nitro group to an amine/hydrazine, often violently.[1]

• Flammables (Acetone, Ethanol): While often co-incinerated, keep separate in the lab to reduce fire load near the nitro source.[1]

Disposal Workflow Logic (Visualization)

The following decision tree illustrates the correct routing for this chemical waste.

Figure 1: Decision matrix for segregating and routing fluorinated nitro-aromatic waste.

Step-by-Step Disposal Procedure

Phase 1: Preparation

• PPE: Wear Nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat.[1] If handling dry powder, use a powder hood or N95 respirator to prevent inhalation.[1]

• Vessel Prep: Ensure the waste container is clean and dry. Water residue can cause hydrolysis or ionization.

Phase 2: Packaging

• Solids: Place solid waste directly into a wide-mouth HDPE jar. Do not dissolve it unnecessarily; solid waste is cheaper and safer to ship.

• Liquids: If the compound is in solution (e.g., HPLC waste), ensure the pH is < 4.[1] If the solution is basic, do not acidify rapidly .[1]

  • Warning: If the solution contains metals or reducing agents, test a small aliquot for stability before bulking.[1]

Phase 3: Labeling (Regulatory Compliance)

Attach a hazardous waste tag with the following details. This is critical for the RCRA (Resource Conservation and Recovery Act) manifest.

• Chemical Name: 2,3-Difluoro-6-nitrobenzoic acid[1][2]

• Hazards: Corrosive, Toxic, Irritant.[1][3]

• Constituents: Fluorine, Nitro-group.[1][3]

• RCRA Codes (US):

  • D002: Corrosive (if pH ≤ 2).[4]

  • D003: Reactive (Use caution: only apply if the specific waste mixture shows explosive properties, otherwise "Toxic/Irritant" is standard, but consult local EHS).[1]

  • Note: Always check "Halogenated" on the waste profile.

Emergency Procedure: Spill Cleanup

Scenario: You have spilled 5g of solid 2,3-Difluoro-6-nitrobenzoic acid on the bench.

Protocol:

• Isolate: Evacuate the immediate area (3-meter radius).

• PPE Up: Double glove (Nitrile).

• Dry Cleanup (Preferred):

  • Do not use a vacuum (static spark risk).

  • Use a plastic scoop or stiff paper to gently sweep the powder into a container.

  • Why? Adding water spreads the acid and creates a larger corrosive surface area.

• Wet Cleanup (Residue):

  • Once the bulk is removed, wipe the area with a Saturated Sodium Bicarbonate (NaHCO₃) solution.[1]

  • Observation: You will see bubbling (CO₂ release). Continue until bubbling stops.

  • Do not use strong Hydroxide (NaOH) . Strong bases can attack the aromatic ring (Nucleophilic Aromatic Substitution), potentially displacing the fluorine or nitro groups and creating unstable byproducts.[1]

References & Authority

• PubChem. 2,3-Difluoro-6-nitrobenzoic acid - Compound Summary. National Library of Medicine. Link[1]

• U.S. EPA. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.[1] (RCRA Orientation Manual). Link

• Fisher Scientific. Safety Data Sheet: Nitrobenzoic Acid Derivatives. (General handling for fluorinated nitro-acids).[5][6] Link

• Sigma-Aldrich. Safety Data Sheet: 2,3-Difluoro-6-nitrobenzoic acid. (Product Number 1220508-52-0).[2] Link

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. 1220508-52-0|2,3-Difluoro-6-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 3. 2,6-Difluoro-3-nitrobenzoic acid | C7H3F2NO4 | CID 302629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. my.alfred.edu [my.alfred.edu]
• 5. aplng.com.au [aplng.com.au]
• 6. fishersci.com [fishersci.com]